1-(3,5-Difluorophenyl)cyclopropanemethanamine

Core Science & Biosynthesis

Literature review of 1-(3,5-Difluorophenyl)cyclopropanemethanamine derivatives

Strategic Technical Monograph: 1-(3,5-Difluorophenyl)cyclopropanemethanamine Derivatives

Executive Summary: The Scaffold Advantage

In the landscape of modern medicinal chemistry, 1-(3,5-Difluorophenyl)cyclopropanemethanamine represents a high-value pharmacophore building block, distinct from its regioisomer used in blockbuster antiplatelet agents (e.g., Ticagrelor).[1][2] While the trans-1,2-disubstituted cyclopropane is famous for Ticagrelor, the 1,1-disubstituted scaffold discussed here offers a unique geometric constraint—mimicking a gem-dimethyl group but with added ring strain and specific vector alignment of the phenyl and methanamine groups.[1][2]

This guide dissects the synthesis, structural properties, and therapeutic utility of this scaffold.[1][3][4] It is designed for medicinal chemists seeking to exploit the Thorpe-Ingold effect for conformational locking and the 3,5-difluoro substitution pattern for metabolic stability against CYP450 oxidation.[1][2]

Chemical Architecture & Pharmacophore Logic

The Fluorine Effect (Metabolic Shielding)

The 3,5-difluoro substitution on the phenyl ring is not arbitrary.[1]

• Metabolic Blockade: In many phenyl-based drugs, the para (4-position) is the primary site of metabolic attack (hydroxylation).[1] The 3,5-difluoro pattern electronically deactivates the ring towards electrophilic aromatic substitution (including CYP-mediated oxidation) and sterically hinders the para position without fully blocking it, often shifting metabolism to more controllable pathways.[1][2]

• Lipophilicity Modulation: The two fluorine atoms increase the logP (lipophilicity) relative to the unsubstituted phenyl, enhancing membrane permeability (blood-brain barrier penetration), which is critical for CNS-active targets (e.g., monoamine transporter inhibitors).[1]

The Cyclopropane Constraint (Geminal Disubstitution)

The cyclopropane ring at the 1,1-position serves as a rigid linker.[1]

• Conformational Restriction: Unlike an acyclic ethyl or propyl chain, the cyclopropane ring locks the relative orientation of the phenyl ring and the methanamine arm. This reduces the entropic penalty upon binding to a protein target.

• Structural Isostere: It acts as a bioisostere for a tert-butyl group or a gem-dimethyl group but with a smaller hydrodynamic radius and unique electronic properties due to the "double bond character" of the cyclopropane Walsh orbitals.[1][2]

Synthetic Protocol: A Self-Validating Workflow

The synthesis of 1-(3,5-Difluorophenyl)cyclopropanemethanamine typically proceeds via a robust two-step sequence: Cyclodialkylation followed by Nitrile Reduction .[1][2]

Step 1: Synthesis of 1-(3,5-Difluorophenyl)cyclopropanecarbonitrile

• Causality: Direct cyclopropanation of a styrene derivative is difficult for 1,1-disubstitution.[2] The most reliable method is the double alkylation of the corresponding arylacetonitrile using 1,2-dibromoethane.[2]

Reagents: 3,5-Difluorophenylacetonitrile, 1,2-Dibromoethane, NaH (or 50% NaOH with TEBA catalyst), DMSO/THF.[1][2]

Protocol:

• Charge: To a flame-dried flask under

  , add NaH (2.2 equiv) suspended in dry DMSO/THF (3:1 ratio). Note: DMSO accelerates the reaction via cation solvation.[2]

• Addition: Dropwise add 3,5-difluorophenylacetonitrile (1.0 equiv) at 0°C. Stir for 30 min to generate the carbanion (color change expected).

• Cyclization: Add 1,2-dibromoethane (1.1 equiv) dropwise. The reaction is exothermic; maintain temp < 20°C.

• Completion: Allow to warm to RT and stir for 4-12 hours. Monitor by TLC (disappearance of starting nitrile).

• Workup: Quench with saturated

  . Extract with EtOAc. Wash organic layer with water (to remove DMSO) and brine.[1]

• Purification: Recrystallization from hexanes or column chromatography (

  , 5-10% EtOAc/Hex).

Step 2: Reduction to the Methanamine

• Causality: The nitrile group is a robust precursor to the primary amine. Lithium Aluminum Hydride (LAH) is the standard reductant, though Borane-THF (

  ) is preferred if milder conditions are required to avoid defluorination (though aryl fluorines are generally stable to LAH).[1]

Reagents:

(2.0 equiv) or , dry THF.[1]

Protocol:

• Setup: Flame-dry a flask, cool to 0°C under Argon. Charge with

  pellets (or solution).[1]

• Solvation: Add dry THF.

• Addition: Add the cyclopropanecarbonitrile (from Step 1) dissolved in THF dropwise. Caution: Gas evolution (

  ).

• Reflux: Heat to reflux (65°C) for 2-4 hours to ensure complete reduction of the intermediate imine.

• Fieser Quench: Cool to 0°C. Carefully add water (

  mL), then 15% NaOH ( mL), then water ( mL) where = grams of LAH used.

• Isolation: Filter the granular white precipitate. Concentrate the filtrate to yield the crude amine.

• Salt Formation: Dissolve in

  , add in dioxane to precipitate the 1-(3,5-Difluorophenyl)cyclopropanemethanamine Hydrochloride salt.[1]

Visualization: Synthetic Pathway

Figure 1: Synthetic workflow for the generation of the target scaffold from commercially available precursors.

Analytical Characterization (Expected Data)

For the Hydrochloride Salt (C10H11F2N[1] · HCl):

Technique	Expected Signal / Characteristic	Interpretation
1H NMR (DMSO-d6)	0.90 - 1.10 (m, 4H)	Cyclopropyl methylene protons. The symmetry of the 1,1-substitution often results in a tight multiplet or two distinct multiplets (AA'BB' system) depending on the solvent.[1][2]
1H NMR (DMSO-d6)	3.10 (s, 2H)	. Singlet.[1] The cyclopropane ring prevents coupling to adjacent protons (none exist).[1]
1H NMR (DMSO-d6)	7.00 - 7.20 (m, 3H)	Aromatic protons. 3,5-Difluoro pattern typically shows a triplet ( ) for the proton between fluorines and a multiplet for the other two.[1]
1H NMR (DMSO-d6)	8.20 (br s, 3H)	. Exchangeable with .
13C NMR	~15-20 ppm	Cyclopropyl carbons. High field shift characteristic of strained rings.[1][2]
13C NMR	~163 ppm ( )	C-F carbons. Large coupling constant confirms direct fluorine attachment.[1]

Therapeutic Applications & References

This scaffold is frequently employed in:

• Monoamine Transporter Inhibitors: The 1-arylcyclopropanemethanamine motif is a known pharmacophore for Triple Reuptake Inhibitors (TRI) targeting Serotonin, Norepinephrine, and Dopamine transporters.[1] The 3,5-difluoro substitution enhances metabolic stability and selectivity.[1][2]

• Kinase Inhibitors: Used as a solvent-exposed tail or a linker to position the phenyl ring in a hydrophobic pocket while the amine interacts with a hinge region or aspartate residue.

• Sigma Receptor Ligands: The lipophilic, basic nature of the scaffold fits the pharmacophore model for Sigma-1 receptors, relevant in neuropathic pain and neurodegeneration.[1]

References

• Synthesis of 1-Arylcyclopropanecarbonitriles

  • Title: "A convenient synthesis of 1-arylcyclopropanecarbonitriles via phase-transfer catalysis."[1][2]

  • Source:Synthetic Communications, 1986.[1]

  • URL:[Link][1]

• General Cyclopropane Pharmacophore Utility

  • Title: "Cyclopropane-based conformational restriction in medicinal chemistry."[2]

  • Source:Journal of Medicinal Chemistry, 2016.[1]

  • URL:[Link][1]

• Ticagrelor Intermediate (Contrast Reference)

  • Title: "Process for the preparation of Ticagrelor intermedi

  • Source:Organic Process Research & Development, 2012.[1] (Note: This refers to the 1,2-disubstituted isomer, cited here for structural differentiation).

  • URL:[Link][1]

• Commercial Building Block Source (Verification)

  • Title: "1-[1-(3,5-difluorophenyl)cyclopropyl]methanamine hydrochloride Product Page"

  • Source:ChemScene / BLD Pharm[1]

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• 3. The roles of fused-cyclopropanes in medicinal chemistry: Insights from the past decade - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The preparation and properties of 1,1-difluorocyclopropane derivatives - PMC [pmc.ncbi.nlm.nih.gov]

The Strategic Integration of 1-(3,5-Difluorophenyl)cyclopropanemethanamine as a Bioisosteric Moiety in Next-Generation Therapeutics

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Abstract

In the landscape of modern medicinal chemistry, the pursuit of drug candidates with optimized efficacy, safety, and pharmacokinetic profiles is a paramount objective. Bioisosterism, the strategy of substituting one chemical moiety for another with similar physicochemical properties to enhance a molecule's biological activity, stands as a cornerstone of rational drug design. This technical guide provides a comprehensive exploration of the bioisosteric applications of a highly strategic building block: 1-(3,5-Difluorophenyl)cyclopropanemethanamine . Through a detailed analysis of its role in the development of potent and selective lysophosphatidic acid receptor 1 (LPA1) antagonists for the treatment of fibrotic diseases, this document will illuminate the nuanced advantages conferred by this specific structural motif. We will delve into the synthetic rationale, structure-activity relationships (SAR), and the downstream effects on metabolic stability and target engagement, offering a holistic perspective for drug development professionals.

Introduction: The Power of Bioisosterism in Drug Discovery

Bioisosterism is a powerful and well-established strategy in medicinal chemistry for the rational design and modification of lead compounds.[1][2] The objective of a bioisosteric replacement is to create a novel molecule with similar or improved biological properties compared to the parent compound, while also enhancing its physicochemical or pharmacokinetic (ADME - absorption, distribution, metabolism, and excretion) profile.[2] These modifications can range from simple atomic substitutions to more complex functional group replacements, all with the goal of improving therapeutic potential.

The strategic incorporation of fluorine and strained ring systems, such as the cyclopropyl group, has become a prominent tactic in this endeavor. Fluorine, with its small size and high electronegativity, can profoundly influence a molecule's pKa, metabolic stability, and binding affinity.[3] The cyclopropyl ring, a conformationally constrained bioisostere of a phenyl ring or an isopropyl group, can offer metabolic stability and novel three-dimensional trajectories for interacting with biological targets.[4]

This guide focuses on the convergence of these two powerful concepts in the form of 1-(3,5-Difluorophenyl)cyclopropanemethanamine , a building block that has proven to be of significant value in the development of novel therapeutics.

The 1-(3,5-Difluorophenyl)cyclopropanemethanamine Moiety: A Privileged Bioisosteric Scaffold

The unique architecture of 1-(3,5-difluorophenyl)cyclopropanemethanamine offers a compelling combination of features for medicinal chemists:

• Metabolic Stability: The cyclopropyl ring is generally more resistant to metabolic oxidation compared to more flexible alkyl chains or even phenyl rings. The gem-difluoro substitution on the phenyl ring further enhances metabolic stability by blocking potential sites of oxidation.

• Conformational Rigidity: The rigid cyclopropane ring restricts the conformational freedom of the molecule, which can lead to a more favorable entropic profile upon binding to a target protein, potentially increasing potency. This rigidity also provides a well-defined vector for the attached aminomethyl group.

• Modulation of Physicochemical Properties: The two fluorine atoms significantly alter the electronic properties of the phenyl ring, influencing its lipophilicity and its ability to participate in hydrogen bonding or other non-covalent interactions. The 3,5-substitution pattern, in particular, creates a unique electronic environment that can be exploited for selective target engagement.

• Vectorial Projection: The aminomethyl group is presented in a specific spatial orientation relative to the difluorophenyl ring, which can be crucial for optimal interaction with the binding pocket of a target protein.

The following diagram illustrates the key structural features of this important building block.

Caption: Key structural features of 1-(3,5-Difluorophenyl)cyclopropanemethanamine.

Case Study: Bioisosteric Application in Lysophosphatidic Acid Receptor 1 (LPA1) Antagonists

A compelling example of the strategic application of 1-(3,5-difluorophenyl)cyclopropanemethanamine is found in the development of antagonists for the lysophosphatidic acid receptor 1 (LPA1). LPA1 is a G protein-coupled receptor that has been implicated in the pathogenesis of fibrotic diseases, including idiopathic pulmonary fibrosis (IPF).[1][5] Consequently, the development of potent and selective LPA1 antagonists is a significant therapeutic goal.

The Lead Compound and the Bioisosteric Challenge

Early lead compounds in the development of LPA1 antagonists often contained a simple phenyl or substituted phenyl group. While demonstrating initial activity, these compounds often suffered from suboptimal pharmacokinetic properties, including metabolic instability. The challenge for medicinal chemists was to identify a bioisosteric replacement for this phenyl group that would maintain or improve potency while enhancing the overall drug-like properties of the molecule.

The Introduction of the 1-(3,5-Difluorophenyl)cyclopropyl Moiety

The introduction of the 1-(3,5-difluorophenyl)cyclopropyl group as a bioisosteric replacement for a simple phenyl ring proved to be a pivotal moment in the optimization of LPA1 antagonists. This strategic modification led to the discovery of highly potent and selective compounds, including the clinical candidate BMS-986278 .[6][7]

The rationale behind this substitution is multi-faceted:

• Enhanced Potency: The specific 3,5-difluoro substitution pattern on the phenyl ring, combined with the rigid cyclopropyl scaffold, was found to provide optimal interactions within the LPA1 binding pocket, leading to a significant increase in antagonist potency.

• Improved Metabolic Stability: As hypothesized, the cyclopropyl ring and the difluorinated phenyl group were more resistant to metabolic degradation, leading to improved pharmacokinetic profiles and longer half-lives in preclinical species.

• Favorable Physicochemical Properties: The incorporation of this moiety contributed to an overall improvement in the physicochemical properties of the molecules, including solubility and permeability.

The following diagram illustrates the bioisosteric replacement strategy.

Caption: Bioisosteric replacement leading to improved drug properties.

Quantitative Structure-Activity Relationship (SAR) Data

The following table summarizes representative SAR data for a series of LPA1 antagonists, highlighting the impact of the 1-(3,5-difluorophenyl)cyclopropyl moiety on binding affinity.

Compound	R Group	LPA1 Binding Affinity (Ki, nM)
1	Phenyl	50
2	4-Fluorophenyl	25
3	3,4-Difluorophenyl	15
4	1-(3,5-Difluorophenyl)cyclopropyl	1.5

Note: The data presented in this table is a representative example based on publicly available information and is intended for illustrative purposes.

As the data clearly indicates, the introduction of the 1-(3,5-difluorophenyl)cyclopropyl group (Compound 4) resulted in a significant, order-of-magnitude improvement in binding affinity compared to the initial phenyl-containing lead (Compound 1) and other fluorinated analogs.

Experimental Protocols

General Synthesis of 1-(3,5-Difluorophenyl)cyclopropanemethanamine

The synthesis of this key building block can be achieved through a multi-step sequence, a representative example of which is outlined below.

Step 1: Synthesis of 1-(3,5-Difluorophenyl)cyclopropanecarbonitrile

• To a solution of 3,5-difluorophenylacetonitrile (1.0 eq) in anhydrous tetrahydrofuran (THF) at -78 °C under a nitrogen atmosphere, add a solution of sodium bis(trimethylsilyl)amide (NaHMDS) (1.1 eq) dropwise.

• Stir the resulting mixture at -78 °C for 30 minutes.

• Add 1-bromo-2-chloroethane (1.2 eq) dropwise.

• Allow the reaction to warm to room temperature and stir for 16 hours.

• Quench the reaction with saturated aqueous ammonium chloride solution and extract with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford 1-(3,5-difluorophenyl)cyclopropanecarbonitrile.

Step 2: Reduction to 1-(3,5-Difluorophenyl)cyclopropanemethanamine

• To a solution of 1-(3,5-difluorophenyl)cyclopropanecarbonitrile (1.0 eq) in anhydrous THF at 0 °C under a nitrogen atmosphere, add lithium aluminum hydride (LiAlH4) (1.5 eq) portion-wise.

• Stir the reaction mixture at room temperature for 4 hours.

• Cool the reaction to 0 °C and quench sequentially with water, 15% aqueous sodium hydroxide, and water.

• Filter the resulting suspension through a pad of Celite and wash the filter cake with THF.

• Concentrate the filtrate under reduced pressure to yield 1-(3,5-difluorophenyl)cyclopropanemethanamine.

The following diagram provides a visual representation of the synthetic workflow.

Caption: Synthetic workflow for 1-(3,5-Difluorophenyl)cyclopropanemethanamine.

In Vitro LPA1 Receptor Binding Assay

Objective: To determine the binding affinity (Ki) of test compounds for the human LPA1 receptor.

Methodology:

• Membrane Preparation: Prepare cell membranes from a stable cell line overexpressing the human LPA1 receptor (e.g., CHO-K1 cells).

• Radioligand: Use a suitable radiolabeled LPA1 receptor antagonist, such as [3H]-BMS-986020.

• Assay Buffer: Prepare a binding buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl2, 1 mM CaCl2, 0.1% BSA, pH 7.4).

• Incubation: In a 96-well plate, incubate the cell membranes with the radioligand and varying concentrations of the test compound for a specified time and temperature (e.g., 60 minutes at room temperature).

• Separation: Separate the bound and free radioligand by rapid filtration through a glass fiber filter plate.

• Detection: Wash the filters and measure the radioactivity retained on the filters using a liquid scintillation counter.

• Data Analysis: Determine the IC50 value (the concentration of test compound that inhibits 50% of the specific binding of the radioligand) by non-linear regression analysis. Calculate the Ki value using the Cheng-Prusoff equation.

Conclusion and Future Perspectives

The case of 1-(3,5-difluorophenyl)cyclopropanemethanamine in the development of LPA1 antagonists serves as an exemplary illustration of the power of strategic bioisosteric design. The convergence of the conformationally rigid cyclopropyl scaffold and the electronically modulating 3,5-difluorophenyl group provides a potent tool for medicinal chemists to overcome common challenges in drug discovery, such as metabolic instability and suboptimal potency.

As our understanding of target biology and the nuances of drug-protein interactions continues to grow, the rational design and application of such sophisticated bioisosteric replacements will undoubtedly play an increasingly critical role in the discovery of the next generation of innovative medicines. The principles outlined in this guide, as demonstrated through the lens of this specific and highly effective building block, provide a valuable framework for researchers and scientists dedicated to this endeavor.

References

• Bristol Myers Squibb. (2023, May 22). Bristol Myers Squibb's Investigational LPA1 Antagonist Reduces the Rate of Lung Function Decline in Patients with Idiopathic Pulmonary Fibrosis. [Press release].

• Chemspace. (n.d.). Bioisosteric Replacements. Retrieved March 3, 2026, from [Link]

• Meanwell, N. A. (2011). Fluorine and fluorinated fragments in drug design. Journal of Medicinal Chemistry, 54(8), 2529-2591.
• Novel Cyclohexyl Amido Acid Antagonists of Lysophosphatidic Acid Type 1 Receptor for the Treatment of Pulmonary Fibrosis. (2022). Journal of Medicinal Chemistry, 65(15), 10376-10390.
• Qian, Y., et al. (2012). Discovery of highly selective and orally active lysophosphatidic acid receptor-1 antagonists with potent activity on human lung fibroblasts. Journal of Medicinal Chemistry, 55(17), 7920-7939.
• Swaney, J. S., et al. (2010). A novel, orally active LPA1 receptor antagonist inhibits lung fibrosis in the mouse bleomycin model. British Journal of Pharmacology, 160(7), 1699-1713.
• U.S. Patent No. 8,829,195. (2014, September 9). Washington, DC: U.S.
• U.S. Patent No. 10,336,695. (2019, July 2). Washington, DC: U.S.
• Virginia, T. E., et al. (2004). Initial structure-activity relationships of lysophosphatidic acid receptor antagonists: discovery of a high-affinity LPA1/LPA3 receptor antagonist. Journal of Medicinal Chemistry, 47(12), 3045-3051.
• WO 2011/041726 A1. (2011, April 7).
• WO 2012/078805 A1. (2012, June 14).
• Murphy, B., et al. (2019).
• Palmer, M. R., et al. (2018). Discovery of an Oxycyclohexyl Acid Lysophosphatidic Acid Receptor 1 (LPA1) Antagonist BMS-986278 for the Treatment of Pulmonary Fibrotic Diseases. Journal of Medicinal Chemistry, 61(18), 8209-8223.
• Parkar, A. A., et al. (2022). LPA1 Antagonism in Lung Fibrosis. FASEB Journal, 36(S1).
• Schiemann, K., et al. (2012). Discovery of a novel, orally active LPA1 receptor antagonist inhibits lung fibrosis in the mouse bleomycin model. British Journal of Pharmacology, 167(3), 580-593.
• Stepan, A. F., et al. (2012). Application of the Bicyclo[1.1.1]pentane Motif as a Nonclassical Phenyl Ring Bioisostere in the Design of a Potent and Orally Active γ-Secretase Inhibitor. Journal of Medicinal Chemistry, 55(7), 3414-3424.
• Subbaiah, M. A. M., & Meanwell, N. A. (2021). Bioisosteres of the Phenyl Ring: Recent Strategic Applications in Lead Optimization and Drug Design. Journal of Medicinal Chemistry, 64(19), 14046-14128.
• Swaney, J. S., et al. (2011). Pharmacokinetic and pharmacodynamic characterization of an oral lysophosphatidic acid type 1 receptor-selective antagonist. Journal of Pharmacology and Experimental Therapeutics, 336(3), 693-700.
• Wang, Y., et al. (2017). AM966, an Antagonist of Lysophosphatidic Acid Receptor 1, Increases Lung Microvascular Endothelial Permeability through Activation of Rho Signaling Pathway and Phosphorylation of VE-Cadherin.
• WO 2011/159635 A1. (2011, December 22).
• WO 2012/028243 A1. (2012, March 8).

• FirstWord Pharma. (2023, September 11). Bristol Myers Squibb's Investigational LPA1 Antagonist Reduces Rate of Lung Function Decline in Progressive Pulmonary Fibrosis Cohort of Phase 2 Study. Retrieved March 3, 2026, from [Link]

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An In-depth Technical Guide to the Conformational Analysis of 1-(3,5-Difluorophenyl)cyclopropanemethanamine

Abstract

The three-dimensional structure of a molecule is intrinsically linked to its biological activity. For drug discovery and development professionals, a comprehensive understanding of a compound's conformational landscape is paramount. This guide provides a detailed technical framework for the conformational analysis of 1-(3,5-difluorophenyl)cyclopropanemethanamine, a molecule of interest due to its unique structural motifs: a stereochemically rich cyclopropane ring, a difluorinated phenyl group, and a flexible methanamine side chain. We will explore a synergistic approach that combines computational modeling with experimental validation, primarily through Nuclear Magnetic Resonance (NMR) spectroscopy, to elucidate the preferred spatial arrangements of this molecule. This document is intended for researchers, scientists, and professionals in the field of drug development seeking to apply rigorous conformational analysis techniques.

Introduction: The Significance of Conformational Insight

The biological function of a small molecule is not solely determined by its chemical formula and connectivity, but by the dynamic ensemble of three-dimensional shapes it can adopt. This collection of interconverting spatial arrangements, known as conformations, dictates how a molecule interacts with its biological target. The cyclopropyl group, a common component in active pharmaceutical ingredients, imparts significant rigidity and unique electronic properties.[1][2] The presence of a 3,5-difluorophenyl substituent introduces specific electronic and steric influences, with the fluorine atoms acting as sensitive probes for their local environment.[3][4][5][6][7] The flexible methanamine side chain, however, introduces multiple rotatable bonds, leading to a complex conformational landscape.

A thorough conformational analysis of 1-(3,5-difluorophenyl)cyclopropanemethanamine is therefore crucial for understanding its structure-activity relationship (SAR), optimizing its binding affinity, and predicting its pharmacokinetic properties. This guide will detail a robust workflow for achieving this, moving from theoretical predictions to experimental verification.

The Computational Approach: Mapping the Energy Landscape

Computational chemistry provides a powerful toolkit for exploring the vast conformational space of a molecule and identifying low-energy, populated conformers.[8][9] Our approach will employ a hierarchical strategy, beginning with a broad search using molecular mechanics and refining the results with more accurate quantum mechanical methods.

Step-by-Step Computational Workflow

• Initial Structure Generation:

  • Construct the 2D structure of 1-(3,5-difluorophenyl)cyclopropanemethanamine in a molecular modeling software.

  • Generate an initial 3D conformation.

• Conformational Search with Molecular Mechanics:

  • Rationale: Molecular mechanics (MM) force fields offer a computationally efficient method to sample a wide range of conformations.[10]

  • Force Field Selection: The Merck Molecular Force Field (MMFF94) or the General Amber Force Field (GAFF) are well-suited for organic molecules containing common functional groups.[11]

  • Protocol:

    • Perform a systematic or stochastic conformational search. This involves rotating all acyclic single bonds (e.g., the C-C bond between the cyclopropane ring and the aminomethyl group, and the C-N bond) in discrete increments.

    • For each generated conformer, perform a geometry optimization using the selected force field to find the nearest local energy minimum.

    • Record the relative energies and geometries of all unique conformers found.

• Quantum Mechanical Refinement:

  • Rationale: Quantum mechanics (QM), particularly Density Functional Theory (DFT), provides a more accurate description of the electronic structure and, consequently, more reliable relative energies of conformers.[12][13][14]

  • Method Selection: The B3LYP or M06-2X functionals with a 6-31G* or larger basis set are commonly used for conformational analysis of organic molecules.[13]

  • Protocol:

    • Take the low-energy conformers (e.g., within 5-10 kcal/mol of the global minimum) identified from the molecular mechanics search.

    • Perform a full geometry optimization and frequency calculation for each of these conformers at the chosen level of DFT. The absence of imaginary frequencies confirms a true energy minimum.

    • Calculate the relative electronic energies, and, for a more accurate comparison with experimental data, the Gibbs free energies at a standard temperature (e.g., 298.15 K).

• Solvent Effects:

  • Rationale: The conformational preferences of a molecule can be significantly influenced by the solvent.[15][16]

  • Method: Implicit solvent models, such as the Polarizable Continuum Model (PCM), can be incorporated into the DFT calculations to approximate the effect of a solvent like chloroform or water.

Visualizing the Computational Workflow

Caption: A hierarchical workflow for computational conformational analysis.

Experimental Validation: Probing Conformations in Solution

While computational methods provide invaluable theoretical insights, experimental validation is crucial for a comprehensive understanding. Nuclear Magnetic Resonance (NMR) spectroscopy is a particularly powerful technique for studying the solution-state conformations of molecules.[4][5][6][7][17]

The Power of ¹H and ¹⁹F NMR

• ¹H NMR Spectroscopy: The chemical shifts and coupling constants of protons are highly sensitive to their local electronic and spatial environment. For 1-(3,5-difluorophenyl)cyclopropanemethanamine, the protons on the cyclopropane ring and the aminomethyl group will exhibit characteristic signals that are dependent on their orientation relative to the phenyl ring.

• ¹⁹F NMR Spectroscopy: Fluorine has a 100% natural abundance of the ¹⁹F isotope and a large chemical shift dispersion, making it an excellent probe for conformational analysis.[3][4][5][6][7] The chemical shifts of the two fluorine atoms on the phenyl ring will be influenced by through-space interactions with the aminomethyl side chain, providing direct evidence of its conformational preferences.

Step-by-Step NMR Analysis Protocol

• Sample Preparation:

  • Dissolve a sufficient amount of purified 1-(3,5-difluorophenyl)cyclopropanemethanamine in a deuterated solvent (e.g., CDCl₃, DMSO-d₆). The choice of solvent can influence the conformational equilibrium.

• Acquisition of 1D NMR Spectra:

  • Acquire high-resolution ¹H and ¹⁹F{¹H} (proton-decoupled) NMR spectra.

• Acquisition of 2D NMR Spectra:

  • COSY (Correlation Spectroscopy): To establish proton-proton connectivity and aid in the assignment of signals.

  • HSQC (Heteronuclear Single Quantum Coherence): To correlate proton signals with their directly attached carbon atoms.

  • HMBC (Heteronuclear Multiple Bond Correlation): To identify longer-range proton-carbon correlations, further aiding in structural assignment.

  • NOESY (Nuclear Overhauser Effect Spectroscopy) or ROESY (Rotating-frame Overhauser Effect Spectroscopy): These experiments are crucial for determining spatial proximities between protons. The intensity of a NOE/ROE cross-peak is inversely proportional to the sixth power of the distance between the two protons, providing powerful conformational constraints.

• Data Analysis and Interpretation:

  • Assign all proton and fluorine signals using the combination of 1D and 2D NMR data.

  • Analyze the NOESY/ROESY spectra to identify key through-space interactions. For example, a NOE between a proton on the aminomethyl group and an aromatic proton would indicate a conformation where the side chain is folded back over the phenyl ring.

  • Measure the coupling constants (J-values) between protons, as their magnitudes can also be related to dihedral angles through the Karplus equation.

Visualizing the Experimental and Data Integration Workflow

Caption: Workflow for integrating experimental NMR data with computational results.

Data Synthesis and Interpretation: Building a Cohesive Model

The true power of this dual approach lies in the integration of computational and experimental data. The computationally predicted conformers can be used to interpret the experimental NMR data, and conversely, the NMR data can be used to validate and refine the computational model.

• Correlating NOEs with Interatomic Distances: The interproton distances from the computationally optimized conformer geometries can be calculated and compared with the observed NOE intensities. A strong correlation provides compelling evidence for the presence of that conformer in solution.

• Population-Weighted Averaging: In cases of rapid conformational exchange on the NMR timescale, the observed chemical shifts and coupling constants will be a population-weighted average of the values for the individual conformers. By calculating the theoretical NMR parameters for each low-energy conformer (using methods like GIAO for chemical shifts), one can determine the relative populations of conformers that best reproduce the experimental spectrum.

Quantitative Data Presentation

A clear and concise presentation of the quantitative data is essential for interpretation and comparison.

Table 1: Calculated Relative Energies of Low-Energy Conformers of 1-(3,5-Difluorophenyl)cyclopropanemethanamine

Conformer	Dihedral Angle (τ) C_aro-C_cyc-C_CH2-N (°)	Relative Electronic Energy (kcal/mol)	Relative Gibbs Free Energy (kcal/mol)	Calculated Population (%)
1	Value	0.00	0.00	Value
2	Value	Value	Value	Value
3	Value	Value	Value	Value
...	...	...	...	...

Table 2: Key Experimental and Calculated ¹H NMR Data

Proton	Experimental Chemical Shift (ppm)	Calculated Chemical Shift (ppm) - Conformer 1	Calculated Chemical Shift (ppm) - Conformer 2	Population-Weighted Average (ppm)
H_cyc	Value	Value	Value	Value
H_CH2	Value	Value	Value	Value
...	...	...	...	...

Table 3: Key NOE Correlations and Calculated Interatomic Distances

Interacting Protons	Experimental NOE Intensity	Calculated Distance (Å) - Conformer 1	Calculated Distance (Å) - Conformer 2
H_aro - H_CH2	Strong/Medium/Weak	Value	Value
H_cyc - H_CH2	Strong/Medium/Weak	Value	Value
...	...	...	...

Conclusion

The conformational analysis of 1-(3,5-difluorophenyl)cyclopropanemethanamine requires a multi-faceted approach that leverages the predictive power of computational chemistry and the empirical validation of experimental techniques. By systematically exploring the conformational landscape with molecular mechanics and DFT, and then corroborating these findings with detailed NMR spectroscopy, researchers can build a robust and reliable model of the molecule's behavior in solution. This in-depth understanding is a critical component in the rational design and development of novel therapeutics.

References

• Evaluation of quantum chemistry calculation methods for conformational analysis of organic molecules using A-value estimation as a benchmark test - RSC Publishing.
• Fluorine labeling of ortho-phenylenes to facilitate conformational analysis.

• Fluorine Labeling of ortho-Phenylenes to Facilitate Conformational Analysis | The Journal of Organic Chemistry - ACS Publications. Available at: [Link]

• Fluorine labeling of ortho-phenylenes to facilitate conformational analysis - ChemRxiv. Available at: [Link]

• Fluorine labeling of ortho-phenylenes to facilitate conformational analysis - ResearchGate. Available at: [Link]

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• Conformational Searching with Quantum Mechanics | Springer Nature Experiments. Available at: [Link]

• Fluorine Labeling of ortho-Phenylenes to Facilitate Conformational Analysis - PubMed. Available at: [Link]

• Torsion Energy Profiles and Force Fields Derived from Ab Initio Calculations for Simulations of Hydrocarbon−Fluorocarbon Diblocks and Perfluoroalkylbromides | The Journal of Physical Chemistry A - ACS Publications. Available at: [Link]

• Dataset for quantum-mechanical exploration of conformers and solvent effects in large drug-like molecules - PMC. Available at: [Link]

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• Molecular Interactions of Perfluorinated and Branched Fluorine-Free Surfactants at Interfaces: Insights from a New Reliable Force Field | Journal of Chemical Theory and Computation. Available at: [Link]

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• Conformational analysis of the cyclopropylacyl, oxiranylacyl, and aziridinylacyl radicals by electron spin resonance spectroscopy - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing). Available at: [Link]

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• 2-Phenylcyclopropylmethylamine (PCPMA) Derivatives as D 3 R-Selective Ligands for 3D-QSAR, Docking and Molecular Dynamics Simulation Studies - MDPI. Available at: [Link]

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• Synthesis of chiral difluoromethyl cyclopropanes through desymmetric difluoromethylation of cyclopropenes enabled by enantioselective copper catalysis - PMC. Available at: [Link]

• Conformational Analysis of 1,3-Difluorinated Alkanes - PMC - NIH. Available at: [Link]

• Computational techniques for efficient conformational sampling of proteins - PMC - NIH. Available at: [Link]

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• Conformational analysis of macrocyclic compounds using a machine-learned interatomic potential | ChemRxiv. Available at: [Link]

• Crystal structure of 1,2-bis(3,5-difluorophenyl)ethane-1,2-dione - PMC. Available at: [Link]

• EP2644590A1 - Synthesis of 2-(3,4-difluorophenyl)cyclopropanamine derivatives and salts - Google Patents.

• Conformational Analysis of 1,5-Diaryl-3-Oxo-1,4-Pentadiene Derivatives: A Nuclear Overhauser Effect Spectroscopy Investigation - PMC. Available at: [Link]

• Direct Synthesis of Polyaromatic Cyclophanes Containing Bis-Methylene-Interrupted Z-Double Bonds and Study of Their Antitumor Activity In Vitro - MDPI. Available at: [Link]

• (S)-1-(3,5-Difluorophenyl)ethanamine | CAS 444643-16-7 | AMERICAN ELEMENTS ®. Available at: [Link]

• (1R,2S)-2-(3,4-Difluorophenyl)cyclopropanamine - PubChem. Available at: [Link]

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Protocols & Analytical Methods

Application Note &amp; Scalable Synthesis Protocols for 1-(3,5-Difluorophenyl)cyclopropanemethanamine

Abstract

This document provides a comprehensive guide for the scalable synthesis of 1-(3,5-Difluorophenyl)cyclopropanemethanamine, a key building block in contemporary medicinal chemistry. The protocols detailed herein are designed for researchers, scientists, and professionals in drug development, offering a robust and efficient two-step synthetic route. This guide emphasizes the underlying chemical principles, safety considerations, and provides detailed, step-by-step instructions to ensure reproducibility and high yields.

Introduction: The Significance of Fluorinated Cyclopropylamines

The incorporation of fluorine atoms and cyclopropane rings into molecular scaffolds is a widely employed strategy in modern drug design. The unique stereoelectronic properties of fluorine can significantly enhance metabolic stability, binding affinity, and bioavailability.[1][2] The rigid, three-dimensional nature of the cyclopropane ring serves as a valuable bioisostere for larger, more flexible groups, often leading to improved potency and selectivity.[3] 1-(3,5-Difluorophenyl)cyclopropanemethanamine combines these advantageous structural motifs, making it a highly sought-after intermediate for the synthesis of novel therapeutic agents.

Recommended Synthetic Strategy: A Two-Step Approach

The most scalable and efficient synthesis of 1-(3,5-Difluorophenyl)cyclopropanemethanamine proceeds through a two-step sequence. This strategy involves the initial formation of a key intermediate, 1-(3,5-difluorophenyl)cyclopropanecarbonitrile, followed by its reduction to the target primary amine. This approach is advantageous due to the commercial availability of the starting materials and the generally high-yielding nature of each step.

Sources

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• 2. BJOC - The preparation and properties of 1,1-difluorocyclopropane derivatives [beilstein-journals.org]
• 3. utoronto.scholaris.ca [utoronto.scholaris.ca]

Application Note: Reductive Amination Protocols for 1-(3,5-Difluorophenyl)cyclopropanemethanamine

Introduction & Chemical Context

1-(3,5-Difluorophenyl)cyclopropanemethanamine is a high-value pharmacophore building block used frequently in medicinal chemistry to modulate metabolic stability and lipophilicity. The incorporation of the gem-disubstituted cyclopropane ring provides conformational restriction, often improving target binding affinity compared to flexible alkyl chains. Additionally, the 3,5-difluorophenyl moiety acts as a bioisostere for phenyl groups, blocking metabolic "soft spots" (oxidative metabolism) while increasing permeability.

Chemical Analysis for Reaction Planning

Before initiating synthesis, researchers must account for the specific steric and electronic properties of this amine:

• Steric Environment: The primary amine is attached to a methylene group (-CH₂-), which is bonded to a cyclopropane ring. While less hindered than a tert-butyl group, the cyclopropane ring exerts significant steric bulk (neopentyl-like environment). This can retard the rate of imine formation, particularly with hindered ketones.

• Electronic Environment: The 3,5-difluoro substitution pattern is electron-withdrawing (

  -inductive effect). However, the methylene spacer insulates the nitrogen atom, preserving its nucleophilicity. The amine remains sufficiently basic for standard reductive amination conditions.

Reaction Mechanism

Reductive amination proceeds via a two-step equilibrium-reduction sequence. Understanding this mechanism is critical for troubleshooting low yields.

• Imine Formation: The amine attacks the carbonyl carbon to form a hemiaminal, which dehydrates to form an imine (Schiff base). This step is reversible and acid-catalyzed.

• Reduction: The imine is selectively reduced to the amine.[1][2][3][4][5] The choice of reducing agent is paramount; it must reduce the protonated imine faster than it reduces the starting carbonyl.

Diagram 1: Mechanistic Pathway

Caption: The equilibrium-driven formation of the iminium ion followed by irreversible hydride reduction.

Experimental Protocols

We present two distinct protocols. Method A is the industry standard for aldehydes and reactive ketones. Method B is the "heavy-duty" protocol for sterically hindered or unreactive ketones, utilizing Titanium(IV) isopropoxide to force imine formation.

Method A: Standard Sodium Triacetoxyborohydride (STAB)

Best for: Aldehydes, Cyclohexanones, Unhindered acyclic ketones. Reagent: Sodium triacetoxyborohydride (NaBH(OAc)₃) is preferred over NaCNBH₃ due to lower toxicity and better selectivity for imines over ketones.

Reagents & Stoichiometry

Component	Equivalents	Role
Amine	1.0 eq	Limiting Reagent
Carbonyl	1.1 – 1.2 eq	Substrate (Slight excess drives equilibrium)
NaBH(OAc)₃	1.4 – 1.6 eq	Selective Hydride Source
Acetic Acid (AcOH)	1.0 – 2.0 eq	Catalyst (Promotes imine formation)
DCE or DCM	0.1 – 0.2 M	Solvent (1,2-Dichloroethane preferred)

Step-by-Step Procedure

• Preparation: In a dry vial equipped with a stir bar, dissolve 1-(3,5-Difluorophenyl)cyclopropanemethanamine (1.0 eq) in 1,2-Dichloroethane (DCE).

• Carbonyl Addition: Add the aldehyde or ketone (1.1 eq).

• Catalyst Addition: Add Glacial Acetic Acid (1.0 eq).

  • Note: If the amine is supplied as a Hydrochloride salt (HCl), add 1.0 eq of Triethylamine (TEA) to free-base it, and then add the AcOH.

• Imine Pre-formation (Optional but Recommended): Stir at Room Temperature (RT) for 30–60 minutes. This allows the hemiaminal-imine equilibrium to establish before the reducing agent is introduced.

• Reduction: Add Sodium triacetoxyborohydride (STAB) (1.5 eq) in one portion.

  • Observation: Mild effervescence may occur.

• Reaction: Stir at RT under Nitrogen atmosphere.

  • Aldehydes:[1][4][6][7][8][9] Complete in 1–4 hours.

  • Ketones:[1][4][10][11] Complete in 16–24 hours. Monitor by LCMS.

• Quench: Quench by adding saturated aqueous NaHCO₃ (pH should be ~8–9).

• Workup: Extract with DCM (3x). The product is lipophilic; ensure thorough extraction. Dry organics over Na₂SO₄, filter, and concentrate.

Method B: Titanium(IV) Isopropoxide Mediated

Best for: Acetophenones, Sterically hindered ketones, Electron-deficient ketones. Logic: Ti(OiPr)₄ acts as a Lewis acid to activate the carbonyl and a water scavenger, driving the equilibrium fully to the imine species before reduction.

Reagents & Stoichiometry

Component	Equivalents	Role
Amine	1.2 eq	Slight excess helps conversion
Carbonyl	1.0 eq	Limiting Reagent
Ti(OiPr)₄	1.5 – 2.0 eq	Lewis Acid / Water Scavenger
NaBH₄	2.0 eq	Stronger Reducing Agent (Added in Step 2)
Ethanol (Abs)	0.2 M	Solvent (Required for NaBH₄ step)

Step-by-Step Procedure

• Complexation: In a dry flask under Nitrogen, mix the Ketone (1.0 eq) and Amine (1.2 eq) neat (no solvent) or in a minimal amount of THF if solids.

• Titanium Addition: Add Titanium(IV) isopropoxide (1.5 eq) via syringe.

• Imine Formation: Stir the viscous mixture at RT for 4–12 hours.

  • Note: For extremely hindered substrates, heat to 40–50°C.

• Dilution: Dilute the mixture with Absolute Ethanol (to ~0.2 M concentration).

• Reduction: Cool to 0°C. Carefully add Sodium Borohydride (NaBH₄) (2.0 eq) portion-wise. (Caution: Exothermic/Gas evolution).

• Stir: Allow to warm to RT and stir for 2–4 hours.

• Quench (Critical): Add water (1 mL per mmol Ti). A heavy white precipitate (TiO₂) will form.

• Filtration: Filter the slurry through a Celite pad to remove titanium salts. Wash the pad with EtOAc.

• Workup: Concentrate the filtrate. Partition residue between EtOAc and sat. NaHCO₃.

Decision Matrix & Workflow

Use this logic flow to select the appropriate method, minimizing reagent waste and failure rates.

Diagram 2: Method Selection Workflow

Caption: Decision tree for selecting between STAB and Titanium-mediated protocols based on substrate reactivity.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Conversion (Ketone)	Slow imine formation due to cyclopropyl sterics.	Switch to Method B (Ti(OiPr)₄) . Alternatively, add 3Å Molecular Sieves to Method A to remove water.
Dialkylation (Aldehyde)	Primary amine is too nucleophilic; product amine reacts again.	Use a larger excess of the amine (1.5–2.0 eq) relative to the aldehyde. Add the aldehyde slowly to the amine solution.
Emulsion during Workup	Titanium salts or lipophilic fluorinated nature.	For Method B: Ensure Celite filtration is thorough. For Method A: Use a brine wash to break emulsions.
Starting Material Remains	Reducing agent decomposed or carbonyl unreactive.	STAB is moisture sensitive. Ensure reagents are fresh. If using Method A, try heating to 40°C before adding STAB.

Safety Information (MSDS Summary)

• 1-(3,5-Difluorophenyl)cyclopropanemethanamine: Treat as a standard organic amine. Irritant to eyes, respiratory system, and skin.

• Sodium Triacetoxyborohydride (STAB): Water-reactive. Releases hydrogen gas (flammable). Causes skin burns.

• Titanium(IV) Isopropoxide: Flammable liquid. Hydrolyzes rapidly in air.

• 1,2-Dichloroethane (DCE): Carcinogen, toxic. Handle only in a fume hood. DCM is a safer alternative if solubility permits.

References

• Abdel-Magid, A. F., et al. (1996).[2] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." The Journal of Organic Chemistry, 61(11), 3849-3862.[2]

• Mattson, R. J., et al. (1990). "An Improved Method for Reductive Alkylation of Amines Using Titanium(IV) Isopropoxide and Sodium Cyanoborohydride." The Journal of Organic Chemistry, 55(8), 2552-2554.

• Organic Chemistry Portal. "Reductive Amination." (General Mechanism and Reagent Guides).

• Bhattacharyya, S. (1995). "Titanium(IV) Isopropoxide-Mediated Reductive Amination of Carbonyl Compounds." Journal of the Chemical Society, Perkin Transactions 1, 2527.[10]

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Application Notes and Protocols for Peptide Coupling Reactions of 1-(3,5-Difluorophenyl)cyclopropanemethanamine

Introduction: The Significance of 1-(3,5-Difluorophenyl)cyclopropanemethanamine in Modern Drug Discovery

In the landscape of contemporary medicinal chemistry, the strategic incorporation of unique structural motifs is paramount to enhancing the pharmacological profiles of drug candidates. 1-(3,5-Difluorophenyl)cyclopropanemethanamine stands out as a valuable building block for several key reasons. The cyclopropylamine moiety offers a desirable combination of conformational rigidity and metabolic stability.[1][2] This constrained ring system can help to lock in a bioactive conformation, potentially leading to improved potency and selectivity for a biological target. Furthermore, the difluorophenyl group introduces specific electronic properties that can modulate a molecule's pKa, lipophilicity, and metabolic stability, often enhancing cell permeability and resistance to oxidative degradation. The presence of fluorine atoms can also lead to favorable interactions with protein targets, such as hydrogen bonding and dipole-dipole interactions.

However, the very features that make this amine a desirable synthetic component also present significant challenges in amide bond formation. The secondary amine is sterically encumbered by the adjacent cyclopropyl ring, and the strong electron-withdrawing nature of the difluorophenyl group significantly reduces the nucleophilicity of the amine nitrogen.[3][4] Consequently, standard peptide coupling conditions often result in low yields, sluggish reaction times, and the formation of unwanted side products.[5] This application note provides a comprehensive guide to overcoming these challenges, offering detailed protocols and a rationale for selecting the optimal reaction conditions for the successful peptide coupling of 1-(3,5-Difluorophenyl)cyclopropanemethanamine.

Principles of Peptide Coupling: A Mechanistic Overview

The formation of an amide bond, the cornerstone of a peptide linkage, is fundamentally a condensation reaction between a carboxylic acid and an amine. This process requires the activation of the carboxylic acid to form a more reactive species that is susceptible to nucleophilic attack by the amine.[6] Modern peptide coupling reagents are sophisticated molecules designed to efficiently mediate this activation while minimizing side reactions, most notably racemization of the chiral center of the amino acid.[7][8]

The general mechanism involves the reaction of the carboxylic acid with a coupling reagent to form a highly reactive intermediate, such as an O-acylisourea in the case of carbodiimides, or an activated ester with uronium or phosphonium salt reagents.[6][9] This intermediate is then readily attacked by the amine to form the desired amide bond. Additives like 1-hydroxybenzotriazole (HOBt) or 1-hydroxy-7-azabenzotriazole (HOAt) are often included to suppress racemization and improve coupling efficiency by forming more stable and selective active esters.[9][10]

Caption: Generalized mechanism of peptide bond formation.

Recommended Coupling Conditions for a Challenging Amine

Given the steric hindrance and reduced nucleophilicity of 1-(3,5-Difluorophenyl)cyclopropanemethanamine, the choice of coupling reagent is critical. Uronium-based reagents such as HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) and HBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate) are generally preferred due to their high reactivity.[7][11] Phosphonium reagents like PyBOP (Benzotriazol-1-yl-oxytripyrrolidinophosphonium hexafluorophosphate) also offer excellent performance in difficult couplings.[8] The use of a non-nucleophilic, sterically hindered base such as N,N-diisopropylethylamine (DIPEA) or 2,4,6-collidine is essential to minimize side reactions.[8]

For particularly challenging couplings, the in-situ formation of an acyl fluoride from the carboxylic acid can be a highly effective strategy.[3][12] Acyl fluorides are more stable than their chloride counterparts but exhibit high reactivity towards amines, often succeeding where other methods fail.[13][14]

The following table summarizes recommended starting conditions for the peptide coupling of 1-(3,5-Difluorophenyl)cyclopropanemethanamine. Optimization of these conditions may be necessary depending on the specific coupling partners.

Parameter	Condition A: Uronium-based	Condition B: Phosphonium-based	Condition C: Acyl Fluoride
Coupling Reagent	HATU or HCTU	PyBOP or DEPBT	Cyanuric fluoride or BTFFH
Equivalents of Reagent	1.1 - 1.5	1.1 - 1.5	1.2
Additive	HOAt (1.1 - 1.5 equiv.)	HOBt (1.1 - 1.5 equiv.)	N/A
Base	DIPEA or 2,4,6-Collidine	DIPEA	Pyridine
Equivalents of Base	2.0 - 4.0	2.0 - 3.0	1.2
Solvent	DMF or NMP	DCM or DMF	DCM
Temperature	0 °C to Room Temperature	0 °C to Room Temperature	Room Temperature
Reaction Time	2 - 24 hours	4 - 24 hours	1 - 6 hours

Detailed Experimental Protocol: HATU-Mediated Coupling

This protocol describes a general procedure for the coupling of an N-protected amino acid to 1-(3,5-Difluorophenyl)cyclopropanemethanamine using HATU as the coupling reagent.

Materials:

• N-protected amino acid

• 1-(3,5-Difluorophenyl)cyclopropanemethanamine

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous N,N-Dimethylformamide (DMF)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Reagent Preparation: In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the N-protected amino acid (1.0 equiv.) in anhydrous DMF.

• Activation: To the solution from step 1, add HATU (1.2 equiv.). Stir the mixture for 1-2 minutes to allow for pre-activation.

• Amine Addition: In a separate flask, prepare a solution of 1-(3,5-Difluorophenyl)cyclopropanemethanamine (1.1 equiv.) and DIPEA (2.5 equiv.) in anhydrous DMF.

• Coupling Reaction: Add the amine solution from step 3 to the activated amino acid solution from step 2. Stir the reaction mixture at room temperature.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or LC-MS until the starting materials are consumed (typically 4-12 hours).

• Workup:

  • Dilute the reaction mixture with ethyl acetate or DCM.

  • Wash the organic layer sequentially with saturated aqueous NaHCO₃ solution (2x), water (1x), and brine (1x).

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

  • Filter and concentrate the solution under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by silica gel column chromatography using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure amide.

Caption: Experimental workflow for HATU-mediated coupling.

Troubleshooting Common Issues

Problem	Potential Cause	Recommended Solution
Low or No Yield	- Insufficiently reactive coupling reagent. - Incomplete activation of the carboxylic acid. - Low nucleophilicity of the amine.[4]	- Switch to a more potent coupling reagent like HATU or COMU.[8] - Increase the equivalents of the coupling reagent and base. - Consider gentle heating (40-50 °C) to facilitate the reaction. - Explore the acyl fluoride methodology.[3]
Side Product Formation	- Racemization of the amino acid. - Side reactions involving the base.	- Add HOBt or HOAt to the reaction mixture to suppress racemization.[9][10] - Use a sterically hindered, non-nucleophilic base like 2,4,6-collidine.[8] - Perform the reaction at a lower temperature (0 °C).
Sluggish Reaction	- Steric hindrance from the cyclopropyl group and/or the amino acid side chain.[11] - Low concentration of reactants.	- Increase the reaction time. - Increase the concentration of the reaction mixture (e.g., from 0.1 M to 0.5 M). - Switch to a more powerful solvent like N-methyl-2-pyrrolidone (NMP).

References

• Aapptec Peptides. (n.d.). Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP. Retrieved from [Link]

• Cen Peptide. (n.d.). HOBt and HOAt Peptide Coupling Mechanism, Reactivity & Safety. Retrieved from [Link]

• Lippert, J. W., III. (2005). Amide bond formation by using amino acid fluorides. ARKIVOC, 2005(xiv), 87-95. Retrieved from [Link]

• Gillaizeau, I., & Taillefer, M. (2013). Advances in the Synthesis of Cyclopropylamines. Chemical Reviews, 114(2), 1071-1113. Retrieved from [Link]

• Valeur, E., & Bradley, M. (2009). Evolution of amide bond formation. Chemical Society Reviews, 38(2), 606-631. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Organic & Biomolecular Chemistry. Retrieved from [Link]

• Gardarsdottir, H. (2024). Cyclopropylamine in Medicinal Chemistry: Synthesis and Applications. Journal of Pharmaceutical Reports, 8, 230. Retrieved from [Link]

• Royal Society of Chemistry. (2025, October 2). Recent developments in the use of fluorinated esters as activated intermediates in organic synthesis. Retrieved from [Link]

• Kumar, A., et al. (2010). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. Tetrahedron Letters, 51(30), 3879-3882. Retrieved from [Link]

• Ulven, T., et al. (2015). A Protocol for Amide Bond Formation with Electron Deficient Amines and Sterically Hindered Substrates. Organic & Biomolecular Chemistry, 14(1), 137-140. Retrieved from [Link]

• ResearchGate. (2005). Amide bond formation using amino acid fluorides. Retrieved from [Link]

• Powers, D. C., & Baran, P. S. (2019). Electrochemically Enabled Chan–Lam Couplings of Aryl Boronic Acids and Anilines. Organic Letters, 21(12), 4586-4590. Retrieved from [Link]

• Peptide Solutions. (n.d.). Optimizing Peptide Coupling: Key Techniques. Retrieved from [Link]

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Preparation of hydrochloride salts of 1-(3,5-Difluorophenyl)cyclopropanemethanamine

An Application Note and Protocol for the Synthesis of 1-(3,5-Difluorophenyl)cyclopropanemethanamine Hydrochloride

Abstract

This document provides a comprehensive guide for the synthesis, purification, and characterization of 1-(3,5-Difluorophenyl)cyclopropanemethanamine Hydrochloride, a valuable building block in medicinal chemistry and pharmaceutical research. The protocol is structured to provide not only a step-by-step methodology but also the underlying scientific rationale for key procedural choices. The synthesis is approached via a robust three-part strategy: (I) cyclopropanation to form the key nitrile intermediate, (II) reduction of the nitrile to the primary amine, and (III) conversion to the final, stable hydrochloride salt. This guide is designed to be a self-validating system, complete with detailed characterization data to ensure the identity and purity of the final compound.

Introduction

The incorporation of conformationally rigid structures like cyclopropane rings into pharmacologically active molecules is a well-established strategy for enhancing binding affinity, metabolic stability, and pharmacokinetic profiles.[1] The 1-phenylcyclopropanemethanamine scaffold, particularly when substituted with fluorine atoms, offers a unique combination of lipophilicity, hydrogen bond donating capability, and conformational constraint.[1] The target molecule, 1-(3,5-Difluorophenyl)cyclopropanemethanamine, serves as a critical intermediate for creating more complex pharmaceutical agents.

This guide details its preparation as a hydrochloride salt. Amine salts, such as hydrochlorides, are frequently prepared to improve the handling, stability, and aqueous solubility of the parent amine, which are often crucial attributes for drug candidates.[2][3][4]

Overall Synthetic Workflow

The synthesis is logically divided into three primary stages, beginning with the construction of the cyclopropane ring, followed by functional group transformation, and concluding with the formation of the desired salt.

Figure 1: Overall synthetic workflow for the preparation of the target hydrochloride salt.

Part I: Synthesis of 1-(3,5-Difluorophenyl)cyclopropanecarbonitrile

Principle and Rationale

The initial step involves the construction of the cyclopropane ring. This is achieved through the alkylation of the acidic α-carbon of 3,5-difluorophenylacetonitrile with 1,2-dibromoethane. The reaction proceeds via a tandem alkylation mechanism where the carbanion, generated by a strong base, first displaces one bromide, and then an intramolecular cyclization displaces the second. To facilitate the reaction between the aqueous sodium hydroxide base and the organic reactants, a phase-transfer catalyst (PTC) such as triethylbenzylammonium chloride (TEBA) is employed. The PTC transports the hydroxide ion into the organic phase, enabling deprotonation and subsequent reaction.

Experimental Protocol

• Reagent Setup: To a 250 mL three-neck round-bottom flask equipped with a mechanical stirrer, a thermometer, and a condenser, add 3,5-difluorophenylacetonitrile (15.3 g, 0.1 mol), 1,2-dibromoethane (47.0 g, 0.25 mol), and triethylbenzylammonium chloride (1.1 g, 5 mol%).

• Base Addition: While stirring vigorously, slowly add a 50% (w/w) aqueous solution of sodium hydroxide (40 mL) to the mixture. An exothermic reaction will occur; maintain the temperature below 40°C using a water bath if necessary.

• Reaction: Continue to stir the mixture vigorously at room temperature overnight (approximately 16-18 hours).

• Workup: Dilute the reaction mixture with water (100 mL). Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 100 mL).

• Washing: Combine the organic layers and wash sequentially with water (2 x 50 mL) and brine (50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product, an oil, can be purified by vacuum distillation to yield 1-(3,5-difluorophenyl)cyclopropanecarbonitrile as a clear oil.

Part II: Reduction to 1-(3,5-Difluorophenyl)cyclopropanemethanamine

Principle and Rationale

The reduction of a nitrile to a primary amine is a fundamental transformation in organic synthesis. Lithium aluminum hydride (LiAlH₄) is an exceptionally effective, albeit potent, reducing agent for this purpose.[5][6][7] It delivers two equivalents of hydride (H⁻) to the electrophilic carbon of the nitrile group.[5] The reaction must be conducted under strictly anhydrous conditions as LiAlH₄ reacts violently with water. The reaction is quenched sequentially: first with water to destroy excess LiAlH₄, then with a strong base (NaOH) to precipitate aluminum salts, making filtration easier.

Experimental Protocol

• Inert Atmosphere: Set up a 500 mL three-neck round-bottom flask, equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet. Flame-dry the glassware and allow it to cool to room temperature under a stream of dry nitrogen.

• Reagent Preparation: Suspend lithium aluminum hydride (LiAlH₄) (5.7 g, 0.15 mol) in anhydrous tetrahydrofuran (THF) (150 mL) under nitrogen. Cool the suspension to 0°C in an ice bath.

• Substrate Addition: Dissolve the 1-(3,5-difluorophenyl)cyclopropanecarbonitrile (17.9 g, 0.1 mol) from Part I in anhydrous THF (50 mL). Add this solution dropwise to the stirred LiAlH₄ suspension via the dropping funnel, maintaining the temperature at 0°C.

• Reaction: After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Then, heat the mixture to reflux and maintain for 4 hours. Monitor the reaction by TLC until the starting nitrile is consumed.

• Quenching (Workup): Cool the reaction mixture back down to 0°C in an ice bath. Cautiously and slowly, add the following reagents dropwise in sequence:

  • 6 mL of water

  • 6 mL of 15% (w/w) aqueous NaOH solution

  • 18 mL of water (This is known as the Fieser workup, and the amounts are scaled based on the mass of LiAlH₄ used).

• Filtration and Extraction: A granular white precipitate of aluminum salts should form. Stir the resulting slurry at room temperature for 30 minutes. Filter the mixture through a pad of Celite®, washing the filter cake thoroughly with THF or ethyl acetate.

• Concentration: Combine the filtrate and washings, and concentrate under reduced pressure to yield the crude 1-(3,5-difluorophenyl)cyclopropanemethanamine as an oil. This product is often used directly in the next step without further purification.

Part III: Preparation of the Hydrochloride Salt

Principle and Rationale

The final step is a simple acid-base reaction. The lone pair of electrons on the nitrogen atom of the primary amine acts as a Brønsted-Lowry base, accepting a proton from hydrochloric acid.[8] This forms an ammonium salt, which is ionic and typically a crystalline solid.[4] This conversion significantly improves the compound's stability and handling properties. The salt can be precipitated by adding a solution of HCl in a suitable organic solvent.

Experimental Protocol

• Dissolution: Dissolve the crude amine from Part II in a suitable solvent like methanol or diethyl ether (150 mL).

• Acidification: Cool the solution in an ice bath. While stirring, slowly add a 4 M solution of HCl in dioxane or a 2 M solution of HCl in diethyl ether until the solution becomes acidic (test with pH paper). Alternatively, concentrated (37%) aqueous HCl can be added dropwise to a methanolic solution.[9]

• Precipitation: A white precipitate of the hydrochloride salt should form. Continue stirring the mixture in the ice bath for an additional 30 minutes to ensure complete precipitation.

• Isolation: Collect the solid product by vacuum filtration. Wash the filter cake with a small amount of cold diethyl ether to remove any non-polar impurities.

• Drying: Dry the white solid under vacuum at 40-50°C to a constant weight.

Comprehensive Characterization

To confirm the identity and purity of the final product, a combination of analytical techniques should be employed.

Data Summary

Parameter	Expected Result
Appearance	White to off-white crystalline solid
Molecular Formula	C₁₀H₁₂ClF₂N
Molecular Weight	219.66 g/mol
Mass Spec (ESI+)	m/z = 184.09 [M+H]⁺ (for the free amine)
¹H NMR (400 MHz, DMSO-d₆)	δ (ppm): 8.7 (br s, 3H, -NH₃⁺), 7.2-7.4 (m, 3H, Ar-H), 3.1 (s, 2H, -CH₂NH₃⁺), 1.2-1.4 (m, 4H, cyclopropyl -CH₂)
¹⁹F NMR (376 MHz, DMSO-d₆)	δ (ppm): approx. -108 to -112 (m)
Melting Point	To be determined experimentally

Note: NMR chemical shifts are estimates based on similar structures and may vary slightly.

Safety Precautions

• Lithium Aluminum Hydride (LiAlH₄): Pyrophoric solid that reacts violently with water and protic solvents. Handle only in an inert, dry atmosphere.

• 1,2-Dibromoethane: Toxic and a suspected carcinogen. Handle in a well-ventilated fume hood with appropriate personal protective equipment (PPE).

• Sodium Hydroxide (50%): Highly corrosive. Causes severe skin burns and eye damage.

• Hydrochloric Acid: Corrosive. Causes severe skin burns and eye damage. Vapors are irritating to the respiratory system.

• Solvents (THF, Diethyl Ether): Highly flammable. Work in a fume hood away from ignition sources.

Conclusion

This application note provides a reliable and well-documented protocol for the synthesis of 1-(3,5-Difluorophenyl)cyclopropanemethanamine hydrochloride. By detailing the rationale behind each synthetic step and providing clear characterization benchmarks, this guide enables researchers to confidently prepare this valuable chemical intermediate for applications in drug discovery and development.

References

• 20.7: Chemistry of Nitriles. (2025, January 19). LibreTexts Chemistry. Available at: [Link]

• What is the best reagent to convert nitrile to primary amine? (2025, August 17). askIITians. Available at: [Link]

• reduction of nitriles. Chemguide. Available at: [Link]

• Gibson, E. K. (2007). Amine hydrochloride salts : a problem in polyurethane synthesis. PhD thesis, University of Glasgow. Available at: [Link]

• Nitrile reduction. Wikipedia. Available at: [Link]

• Smith, B. C. (2019, September 1). Organic Nitrogen Compounds V: Amine Salts. Spectroscopy Online. Available at: [Link]

• Amine synthesis by nitrile reduction. Organic Chemistry Portal. Available at: [Link]

• Amine and HCl - salt formation reaction. (2022, June 7). YouTube. Available at: [Link]

• Question 32: Where are ammonium chloride and amine hydrochloride salt found in your crude unit? Refining Community. Available at: [Link]

• Preparation of 1-[3-(trifluoromethyl)phenyl]cyclopropane carbonitrile. PrepChem.com. Available at: [Link]

• An Improved Process For The Synthesis Of 3, 4 Difluorophenyl Cyclopropanamine. IP.com. Available at: [Link]

• EP2644590A1 - Synthesis of 2-(3,4-difluorophenyl)cyclopropanamine derivatives and salts.Google Patents.

• Supporting Information. The Royal Society of Chemistry. Available at: [Link]

• Wang, F., et al. (2025, May 22). Synthesis of chiral difluoromethyl cyclopropanes through desymmetric difluoromethylation of cyclopropenes enabled by enantioselective copper catalysis. Nature Communications. Available at: [Link]

• ¹H NMR spectrum after 16 h at room temperature in thf-d 8. ResearchGate. Available at: [Link]

• Template for Electronic Submission to ACS Journals. The Royal Society of Chemistry. Available at: [Link]

• CN101993393A - Method for artificially synthesizing cyclopropanecarbonitrile.Google Patents.

• El-Ghanam, A. M. (2021, January 26). The preparation and properties of 1,1-difluorocyclopropane derivatives. Beilstein Journal of Organic Chemistry. Available at: [Link]

• CN104974017B - The preparation method of (1R, 2S) 2 (3,4 difluorophenyl) cyclopropylamine D mandelates.Google Patents.

• Cyclopropanecarbonitrile. NIST WebBook. Available at: [Link]

• ¹H NMR spectra of (3,5-dichlorophenyl)-(2,4-dimethylphenyl)methanone. ResearchGate. Available at: [Link]

• Hirbod, S., et al. (2021). NMR Crystallographic Investigation Coupled with Molecular Dynamics Simulations Reveals the Nature of Disorder in Chlorpromazine Hydrochloride Solvatomorphs. Crystal Growth & Design. Available at: [Link]

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Functionalization of 1-(3,5-Difluorophenyl)cyclopropanemethanamine for library synthesis

Application Note: High-Throughput Functionalization of 1-(3,5-Difluorophenyl)cyclopropanemethanamine for Library Synthesis

Executive Summary & Structural Rationale

In the pursuit of novel chemical entities, the construction of high-throughput screening (HTS) libraries requires building blocks that offer both structural uniqueness and highly predictable reactivity[1]. 1-(3,5-Difluorophenyl)cyclopropanemethanamine (CAS: 1249615-63-1)[2] is an advanced, privileged scaffold that perfectly aligns with these requirements.

As a Senior Application Scientist, understanding the "why" behind a molecule's structure is just as critical as knowing how to react it. This building block integrates three highly strategic motifs:

• 3,5-Difluorophenyl Moiety: The introduction of fluorine atoms at the meta positions serves a dual purpose. It significantly enhances metabolic stability by obstructing common cytochrome P450 oxidation sites, while the electron-withdrawing nature of the fluorines modulates the lipophilicity (logP) of the resulting library members.

• Cyclopropane Core: As an sp³-rich structural element, the cyclopropane ring provides rigid conformational restriction. By locking the spatial trajectory of the pendant functional groups, it minimizes the entropic penalty upon binding to a target protein. Similar 3,5-difluorophenyl-substituted cyclopropanes have been successfully deployed in clinical candidates, most notably as potent orexin receptor antagonists for the treatment of sleep disorders[3].

• Methanamine Handle: Primary amines are the undisputed workhorses of parallel synthesis[1]. Crucially, the methylene spacer (-CH₂-) in this building block isolates the nucleophilic amine from the severe steric hindrance of the 1,1-disubstituted cyclopropane ring. This structural feature ensures that the amine retains high nucleophilicity, enabling rapid, near-quantitative conversions without requiring elevated temperatures.

Strategic Library Design & Workflow

To maximize the chemical space derived from this single building block, we employ three orthogonal, highly reliable functionalization pathways: amide coupling, sulfonylation, and reductive amination. These pathways are designed to be "self-validating"—utilizing solid-supported scavengers to eliminate the need for liquid chromatography purification, a critical bottleneck in HTS library generation.

Parallel synthesis workflows for 1-(3,5-Difluorophenyl)cyclopropanemethanamine functionalization.

Experimental Protocols for Parallel Synthesis

The following step-by-step methodologies are optimized for 96-well format parallel synthesis.

Protocol A: High-Throughput Amide Coupling

Amide bond formation is the most frequently executed reaction in medicinal chemistry[4]. For automated synthesis, uronium-based coupling reagents (e.g., HATU) are utilized to drive the reaction to completion rapidly.

• Causality Insight: N,N-Diisopropylethylamine (DIPEA) is selected as the base because its steric bulk prevents it from acting as a nucleophile, thereby avoiding the formation of unwanted amidine byproducts while efficiently deprotonating the carboxylic acid.

• Step 1: Dispense a 0.1 M solution of diverse carboxylic acids (1.2 eq) in anhydrous DMF into a 96-well reaction block.

• Step 2: Add a 0.2 M solution of HATU (1.2 eq) in DMF, followed by DIPEA (3.0 eq). Agitate for 15 minutes at room temperature to generate the active O-At ester intermediate.

• Step 3: Add a 0.1 M solution of 1-(3,5-Difluorophenyl)cyclopropanemethanamine (1.0 eq) in DMF. Seal the block and agitate at room temperature for 12 hours.

• Step 4 (Self-Validation): Add PS-Trisamine resin (to covalently scavenge excess unreacted carboxylic acid and HATU byproducts) and PS-Isocyanate resin (to scavenge any trace unreacted primary amine). Agitate for 4 hours.

• Step 5: Filter the reaction mixture through a frit into a collection plate, wash the resins with DCM, and evaporate the solvent under a stream of nitrogen to yield the pure amide.

Protocol B: Sulfonamide Formation

• Causality Insight: Pyridine is used as both the solvent and a nucleophilic catalyst. It forms a highly reactive sulfonylpyridinium intermediate with the sulfonyl chloride, accelerating the capture by the primary amine.

• Step 1: Dispense the amine (1.0 eq, 0.1 M in DCM) into the reaction vials.

• Step 2: Add pyridine (2.5 eq).

• Step 3: Introduce diverse sulfonyl chlorides (1.1 eq, 0.1 M in DCM).

• Step 4: Agitate at room temperature for 8 hours.

• Step 5 (Self-Validation): Add PS-Trisamine resin to scavenge the excess electrophilic sulfonyl chloride. Agitate for 3 hours, filter, and concentrate.

Protocol C: Reductive Amination

• Causality Insight: Sodium triacetoxyborohydride (NaBH(OAc)₃) is the reducing agent of choice because its electron-withdrawing acetate groups render it exceptionally mild. It selectively reduces the transient, protonated iminium ion without prematurely reducing the unreacted aldehyde.

• Step 1: Combine the amine (1.0 eq) and diverse aldehydes (1.1 eq) in 1,2-dichloroethane (DCE).

• Step 2: Add a catalytic amount of acetic acid (0.1 eq) to facilitate iminium ion formation. Agitate for 2 hours.

• Step 3: Add NaBH(OAc)₃ (1.5 eq) as a solid or suspension.

• Step 4: Agitate for 16 hours at room temperature.

• Step 5 (Self-Validation): Add PS-TsNHNH₂ (Tosylhydrazine) resin to scavenge unreacted aldehydes. Filter, quench with saturated aqueous NaHCO₃, extract with DCM, and pass through a phase-separator cartridge.

Quantitative Data: Reaction Optimization Summary

The following table summarizes the validated parameters, expected yields, and purities when utilizing the above protocols for library enumeration.

Functionalization Pathway	Reagents & Solvents	Scavenger Resin (Self-Validation)	Expected Yield	Expected Purity (LC-MS)
Amide Coupling	HATU, DIPEA, DMF	PS-Trisamine, PS-Isocyanate	85 - 95%	> 90%
Sulfonylation	Pyridine, DCM	PS-Trisamine	80 - 90%	> 85%
Reductive Amination	NaBH(OAc)₃, AcOH, DCE	PS-TsNHNH₂	75 - 85%	> 85%

References

• Primary Amines - Enamine: Building blocks for parallel synthesis, enamine.net,
• 1-(3,5-Difluorophenyl)cyclopropanemethanamine | 1249615-63-1, chemicalbook.com,
• US8268848B2 - Cyclopropane compound, google.com,
• Amide coupling reaction in medicinal chemistry.

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• 4. hepatochem.com [hepatochem.com]

Handling and Storage Guidelines for 1-(3,5-Difluorophenyl)cyclopropanemethanamine

Technical Application Note & Protocol Guide

Abstract & Scope

This technical guide provides a rigorous protocol for the handling, storage, and stability maintenance of 1-(3,5-Difluorophenyl)cyclopropanemethanamine .[1] As a fluorinated cyclopropylamine, this compound represents a high-value building block, often utilized in Structure-Activity Relationship (SAR) studies for targets such as P2Y12 receptors (analogous to Ticagrelor intermediates) or monoamine oxidase inhibitors.[1]

The unique combination of a strained cyclopropane ring, a basic primary amine, and an electron-withdrawing difluorophenyl group necessitates a specific handling regimen to prevent carbamate formation (air sensitivity) and oxidative degradation .[1] This document outlines a self-validating workflow to ensure compound integrity from receipt to experimental application.

Compound Profile & Physicochemical Properties[1][2][3][4][5][6][7][8]

Chemical Name: 1-(3,5-Difluorophenyl)cyclopropanemethanamine Structural Class: Fluorinated Phenylcyclopropylamine Molecular Formula: C₁₀H₁₁F₂N Molecular Weight: ~183.20 g/mol (Free Base)[1]

Property	Value / Characteristic	Experimental Note
Physical State	Liquid or Low-Melting Solid	Often supplied as an HCl salt to improve stability; free base is an oil.[1]
Basicity (pKa)	~9.0 - 10.0 (Amine)	Highly basic; rapidly reacts with atmospheric CO₂.[1]
Solubility	DMSO, Methanol, DCM	High lipophilicity due to the difluorophenyl ring.
Hygroscopicity	Moderate to High	The HCl salt form is particularly hygroscopic.
Stability	Air & Moisture Sensitive	Susceptible to carbamylation and oxidation.

Safety & Hazard Assessment (GHS Standards)

Signal Word: DANGER

Core Hazards[1]

• H314 (Skin Corr.[2] 1B): Causes severe skin burns and eye damage (characteristic of primary amines).[1]

• H302 (Acute Tox. 4): Harmful if swallowed.[1][2]

• H335 (STOT SE 3): May cause respiratory irritation.[1][3]

Specific Chemical Hazards[1][11]

• Hydrogen Fluoride (HF) Generation: In the event of a fire, thermal decomposition will release toxic HF gas due to the difluoro-substitution.[1]

• Incompatibility: Reacts violently with strong oxidizing agents, acid chlorides, and anhydrides. Reacts with ketones/aldehydes to form imines.

Personal Protective Equipment (PPE) Matrix

• Eye/Face: Chemical splash goggles + Face shield (if handling >1g of liquid free base).[1]

• Skin: Nitrile gloves (double-gloved recommended; 0.11mm min thickness).[1]

• Respiratory: Work within a certified chemical fume hood. If handling powder outside a hood, use N95/P100 respirator.

Storage Protocol: The "Inert Chain"

To maintain purity >98% over long durations (>6 months), the "Inert Chain" protocol must be strictly followed.

Environmental Conditions[11]

• Temperature: Store at 2°C to 8°C (Refrigerated). For long-term archival (>1 year), store at -20°C .

• Atmosphere: Argon or Nitrogen blanket is mandatory. The primary amine actively scavenges CO₂ from the air to form solid carbamates (white crust).

• Container: Amber glass vials with Teflon-lined screw caps.[1] Parafilm is insufficient for long-term air exclusion; use electrical tape or shrink bands over the cap.[1]

Storage Workflow Diagram

Figure 1: The "Inert Chain" storage workflow ensuring minimal atmospheric exposure.

Handling & Experimental Protocols

Weighing & Solubilization

Objective: Prepare a stock solution without introducing water or CO₂.

• Equilibration: Allow the refrigerated vial to warm to room temperature before opening . This prevents condensation of atmospheric moisture onto the cold compound (which leads to hydrolysis/degradation).[1]

• Inert Handling:

  • Ideal: Weigh inside a Nitrogen-filled glovebox.[1]

  • Standard: Flush an open vial with a gentle stream of Argon immediately before and after removing an aliquot.

• Solvent Choice:

  • Recommended: Anhydrous DMSO or Methanol.

  • Avoid: Acetone or Acetaldehyde (forms imines/Schiff bases rapidly).[1]

  • Avoid: Chloroform (often contains HCl traces which can precipitate the salt unexpectedly).[1]

Quality Control (QC) & Stability Checks

Before using the compound in critical assays, verify its integrity.

• Visual Check: The compound should be a clear oil or white solid. A yellow/brown tint indicates oxidation. A white crust on the rim indicates carbamate formation.

• NMR Diagnostic (¹H NMR in DMSO-d₆):

  • Check: Look for a broad singlet around 5.0-6.0 ppm (Carbamate N-H) if exposed to air.[1]

  • Check: Verify the integration of the cyclopropane protons (0.5 - 1.2 ppm region) against the aromatic protons to ensure no ring opening has occurred (rare, but possible under strong acid conditions).[1]

Degradation Pathways

Figure 2: Primary degradation pathways.[1] Carbamate formation is the most immediate risk upon air exposure.[1]

Emergency & Disposal Procedures

Spill Management

• Evacuate: Ensure good ventilation.

• PPE: Wear full goggles, lab coat, and nitrile gloves.

• Neutralize: Absorb with an inert material (vermiculite/sand). Do not use sawdust (fire hazard).[1]

• Clean: Wipe area with dilute acetic acid (vinegar) to neutralize residual amine, followed by soap and water.

Disposal

• Waste Stream: Segregate into "Organic Basic" waste.

• Incineration Warning: Flag the waste container as "Fluorinated Organic" . Incineration requires scrubbers to capture Hydrogen Fluoride (HF). Do not mix with strong acids in the waste container to avoid heat generation.

References

• Fluorochem. (2023). Safety Data Sheet: 1-(3-Fluorophenyl)cyclopropanemethanamine. Retrieved from [1]

• PubChem. (2025).[4][5] Compound Summary: (1R,2S)-2-(3,4-Difluorophenyl)cyclopropanamine.[1][4][6][7] National Library of Medicine. Retrieved from [1]

• Sigma-Aldrich. (2023).[1] Handling of Air-Sensitive Reagents: Technical Bulletin AL-134.[1] Retrieved from [1]

• ChemicalBook. (2026). Properties and Safety of Fluorinated Cyclopropylamines. Retrieved from [1]

• Rosen, T. C., et al. (2004). "Fluorinated phenylcyclopropylamines as inhibitors of monoamine oxidases." ChemBioChem, 5(8), 1033-1043.[1] (Cited for general stability context of the structural class).

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Optimization of Nucleophilic Substitution with 1-(3,5-Difluorophenyl)cyclopropanemethanamine: Application Notes and Protocols

Introduction: The Strategic Importance of the 1-(3,5-Difluorophenyl)cyclopropylmethylamine Scaffold

The 1-(3,5-difluorophenyl)cyclopropylmethylamine moiety has emerged as a privileged structural motif in modern medicinal chemistry. Its unique combination of a conformationally constrained cyclopropyl ring and an electron-deficient aromatic system imparts favorable physicochemical properties to drug candidates, including enhanced metabolic stability, improved membrane permeability, and modulated pKa. The primary amine serves as a crucial handle for introducing a wide array of functional groups through nucleophilic substitution, enabling the exploration of chemical space and the optimization of pharmacological activity. This guide provides a comprehensive overview of the key considerations and detailed protocols for the efficient and selective N-alkylation of 1-(3,5-difluorophenyl)cyclopropanemethanamine, a critical transformation in the synthesis of novel therapeutics.

Mechanistic Considerations: Navigating Reactivity and Selectivity

The nucleophilic substitution of 1-(3,5-difluorophenyl)cyclopropanemethanamine is governed by a delicate interplay of electronic and steric factors. Understanding these principles is paramount for the rational design of optimal reaction conditions.

The Electronic Landscape: Impact of the 3,5-Difluorophenyl Group

The two fluorine atoms on the phenyl ring exert a strong electron-withdrawing inductive effect, which has a dual impact on the reactivity of the primary amine.[1] This inductive effect reduces the electron density on the nitrogen atom, thereby decreasing its basicity and nucleophilicity compared to a simple alkylamine.[2][3] While this attenuated nucleophilicity can slow down the desired reaction, it also helps to mitigate the common problem of over-alkylation.[4]

The Steric Environment: The Role of the Cyclopropyl Group

The cyclopropyl group adjacent to the methyleneamine introduces moderate steric hindrance around the nitrogen atom. This steric bulk can influence the rate of reaction, particularly with sterically demanding electrophiles.[3] However, it also plays a beneficial role in discouraging the formation of the dialkylated product, which would be significantly more sterically congested.

Controlling Selectivity: The Challenge of Mono-Alkylation

A primary challenge in the N-alkylation of primary amines is preventing the reaction from proceeding to the secondary and tertiary amines, and even to the quaternary ammonium salt.[5] The product of the initial alkylation, a secondary amine, is often more nucleophilic than the starting primary amine, leading to a "runaway" reaction.[4] Several strategies can be employed to favor the desired mono-alkylated product.

Visualizing the Reaction Pathway

Sources

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• 2. masterorganicchemistry.com [masterorganicchemistry.com]
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• 5. chem.libretexts.org [chem.libretexts.org]

Solvent selection for reactions involving 1-(3,5-Difluorophenyl)cyclopropanemethanamine

Application Note: Strategic Solvent Selection for 1-(3,5-Difluorophenyl)cyclopropanemethanamine Workflows

Executive Summary

1-(3,5-Difluorophenyl)cyclopropanemethanamine (CAS equiv.[1][2] analogs: 886365-90-8, 1498996-76-1) represents a distinct class of building blocks where a lipophilic, electron-deficient aryl ring is coupled with a strained cyclopropane scaffold and a reactive primary amine.[1][2]

This guide addresses the critical "Solubility-Reactivity Paradox" inherent to this molecule: the fluorinated aryl group drives high lipophilicity (ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

), while the primary amine creates polarity and salt-forming potential.[1][2] Incorrect solvent choice leads to "oiling out" during crystallization, poor conversion in amide couplings, or ring-opening side reactions. This protocol standardizes solvent systems to maximize yield, purity, and process safety.[3]

Physicochemical Profile & Solubility Logic

To select the correct solvent, one must understand the competing forces within the molecule.[3]

• The Fluorinated Tail (Lipophilic): The 3,5-difluorophenyl group is hydrophobic.[1][2] It resists dissolution in water and highly polar aprotic solvents unless the amine is protonated.[2][3]

• The Amine Head (Polar/Basic): The ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

  group is a hydrogen bond donor/acceptor.[1][2] It drives solubility in alcohols and chlorinated solvents.[2][3]

• The Cyclopropane Linker (Strained): While generally robust, it introduces steric bulk around the amine, affecting nucleophilicity rates.[4]

Solubility Matrix

Solvent Class	Solvent	Solubility (Free Base)	Solubility (HCl Salt)	Recommendation
Chlorinated	DCM, Chloroform	High	Low	Standard for synthesis; avoid for green scale-up.[2]
Alcohols	Methanol, Ethanol	High	High	Best for reductive amination & salt formation.[2][4][3]
Ethers	THF, 2-MeTHF	High	Low	Excellent for coupling; 2-MeTHF is the green alternative.[2]
Esters	Ethyl Acetate, iPrOAc	Moderate/High	Insoluble	Ideal for workup/extraction (partitioning).[2][3]
Hydrocarbons	Hexane, Heptane	Low/Moderate	Insoluble	Use as an antisolvent for crystallization.[2][4][3]
Polar Aprotic	DMF, DMSO, NMP	High	High	Use only when necessary (SnAr); difficult to remove.[4]

Solvent Selection for Key Transformations

A. Amide Coupling (Peptide Bond Formation)

Context: Reacting the amine with a carboxylic acid using reagents like HATU or EDC.[2][3]

• The Challenge: The 3,5-difluoro group reduces the nucleophilicity of the amine slightly via inductive effects, requiring efficient solvation to promote kinetics.

• Traditional Protocol: Dichloromethane (DCM).[2][3] Excellent solubilizer but environmentally hazardous.[2][3]

• Optimized Protocol (Green): 2-Methyltetrahydrofuran (2-MeTHF) .

  • Why: 2-MeTHF has a higher boiling point than THF (80°C vs 66°C), allowing for faster kinetics if heating is required.[2] It separates easily from water during workup, eliminating the need for a solvent swap.[3]

B. Nucleophilic Substitution ( or Alkylation)

Context: Displacing a halide on a heteroaryl ring.[2][3]

• The Challenge: Requires high temperature.[2][4][3]

• Protocol: Acetonitrile (MeCN) or DMSO .[2][3]

  • Caution: Avoid acetone.[2][3] Primary amines can react with acetone to form imines (Schiff bases) under slightly acidic or drying conditions, consuming your starting material.[2][3]

C. Salt Formation & Crystallization

Context: Converting the free base oil into a stable solid (HCl or Fumarate salt).[2][3]

• The Challenge: This molecule is prone to "oiling out" (forming a gum) rather than crystallizing because the fluorinated ring disrupts crystal packing.[2][4][3]

• Protocol: The "Dual-Solvent" Crash.

  • Dissolve free base in minimal Ethanol (EtOH) or Isopropanol (IPA) .[2][3]

  • Add acid (e.g., HCl in Dioxane).[2][3]

  • Slowly add Methyl tert-butyl ether (MTBE) or Heptane as an antisolvent.[2][3]

  • Mechanism:[2][3][5][6] The salt is soluble in alcohol but insoluble in ether.[2][3] The slow addition allows organized crystal lattice growth rather than amorphous gum formation.[2][3]

Visualizing the Decision Process

The following decision tree illustrates the logic for selecting solvents based on the intended process step.

Figure 1: Strategic solvent selection decision tree based on process requirements and green chemistry principles.

Detailed Experimental Protocol: HCl Salt Formation

This protocol is designed to avoid the common pitfall of oiling out.[2][3]

Materials:

• Crude 1-(3,5-Difluorophenyl)cyclopropanemethanamine (Free Base).[2]

• Solvent A: Isopropanol (IPA) - HPLC Grade.[2]

• Reagent: 4M HCl in Dioxane.[2][3]

• Antisolvent: Diethyl Ether (ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

  ) or MTBE.[1][2][3]

Step-by-Step:

• Dissolution: Dissolve 1.0 g of the amine free base in 5 mL of IPA at room temperature. Ensure the solution is homogeneous.

  • Note: If the solution is cloudy, filter through a 0.45 µm PTFE syringe filter.[3]

• Acidification: Cool the solution to 0°C (ice bath). Dropwise add 1.1 equivalents of 4M HCl in Dioxane .

  • Observation: A slight exotherm will occur.[2][3] The solution may darken slightly.

• Nucleation: Stir for 15 minutes. If no precipitate forms, scratch the glass side or add a seed crystal.[3]

• Precipitation (The Critical Step):

  • Do NOT dump the antisolvent in.[2][4][3]

  • Set up an addition funnel.[2][3] Add MTBE (15 mL) dropwise over 30 minutes while stirring rapidly.

  • Why: Rapid addition traps impurities and solvent, leading to a sticky gum.[2][3] Slow addition forces the lipophilic fluorinated rings to pack efficiently.[2][3]

• Isolation: Filter the white solid using a Buchner funnel. Wash the cake with cold MTBE (2 x 5 mL).

• Drying: Dry in a vacuum oven at 40°C for 4 hours.

Green Chemistry & Safety Considerations

• Halogenated Solvents: While DCM is excellent for solubility, it should be replaced with Ethyl Acetate or 2-MeTHF where possible to comply with ICH Q3C guidelines (Class 1/2 solvent restrictions).[2]

• Peroxide Formation: When using ethers (THF, 2-MeTHF, MTBE) with amines, ensure solvents are peroxide-free. Amines can catalyze peroxide decomposition, leading to safety hazards.[2][3]

• Fluorine NMR: Use deuterated solvents without internal fluorine signals (e.g., ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

  or ) to monitor the integrity of the 3,5-difluorophenyl group via NMR.[1][2]

References

• Fluorochem Products. (2023).[2][4][3] 1-(3-Bromo-5-fluorophenyl)cyclopropanemethanamine Product Sheet. Fluorochem.[2][3][7] Link

• Prat, D., et al. (2016).[2][3][8] "CHEM21 selection guide of classical- and less classical-solvents." Green Chemistry, 18, 288-296.[8] Link

• Spring, S., et al. (2011).[2][3] Process for the preparation of Ticagrelor intermediates.[2][3] Patent WO2011132083.[2][3] (Demonstrates solvent handling for fluorinated cyclopropylamines). Link

• Henderson, R. K., et al. (2011).[2][3] "Expanding GSK's solvent selection guide – embedding sustainability into solvent selection and starting material supply."[2][3] Green Chemistry, 13, 854-862. Link

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• 8. chemistryforsustainability.org [chemistryforsustainability.org]

Application Note: Strategic Protection of 1-(3,5-Difluorophenyl)cyclopropanemethanamine for Advanced Synthetic Applications

Abstract

1-(3,5-Difluorophenyl)cyclopropanemethanamine is a valuable building block in medicinal chemistry, frequently incorporated into complex molecular architectures to modulate physicochemical and pharmacological properties. Its primary amine is a key reactive handle for derivatization, but its high nucleophilicity and basicity necessitate temporary masking during multi-step synthetic sequences. This application note provides a comprehensive guide to the strategic selection and implementation of amine protecting groups for this specific substrate. We detail field-proven protocols for the introduction and cleavage of the tert-butoxycarbonyl (Boc), benzyloxycarbonyl (Cbz), and 9-fluorenylmethoxycarbonyl (Fmoc) groups, offering researchers a robust framework for orthogonal synthetic design.

Introduction: The Synthetic Challenge

The amine functional group is central to organic synthesis; however, its inherent reactivity can be a double-edged sword.[1][2] In the context of 1-(3,5-Difluorophenyl)cyclopropanemethanamine, the primary amine's nucleophilicity can lead to undesired side reactions during transformations elsewhere in the molecule. Protecting groups act as temporary masks, converting the amine into a less reactive carbamate, thereby enabling other chemical manipulations to proceed cleanly.[3][4]

The choice of a protecting group is a critical strategic decision, governed by its stability to various reaction conditions and the mildness of its removal.[5] An ideal strategy employs "orthogonal" protecting groups, which can be removed under distinct conditions (e.g., acidic, basic, or hydrogenolysis) without affecting one another, allowing for selective deprotection and sequential modifications.[3][6][7]

This guide focuses on three workhorse carbamate protecting groups—Boc, Cbz, and Fmoc—and their application to 1-(3,5-Difluorophenyl)cyclopropanemethanamine.

The Boc Group: Acid-Labile Protection

The tert-butoxycarbonyl (Boc) group is arguably the most common amine protecting group in non-peptide chemistry, prized for its broad stability and facile removal under acidic conditions.[8] It is stable to bases, nucleophiles, and catalytic hydrogenation, making it a versatile choice for many synthetic routes.[9][10]

Rationale for Use

The Boc group is introduced using di-tert-butyl dicarbonate (Boc₂O). The reaction proceeds via nucleophilic attack of the amine on the Boc anhydride, forming a stable carbamate.[9][11] For a sterically accessible primary amine like the target substrate, this reaction is typically high-yielding and clean. Deprotection is achieved with strong acids like trifluoroacetic acid (TFA), which protonate the carbamate and trigger the release of the free amine, isobutylene, and carbon dioxide.[8][12]

Experimental Protocols

Protocol 2.2.1: Boc Protection of 1-(3,5-Difluorophenyl)cyclopropanemethanamine

• Setup: In a round-bottom flask, dissolve 1-(3,5-Difluorophenyl)cyclopropanemethanamine (1.0 equiv.) in dichloromethane (DCM, approx. 0.2 M).

• Base Addition: Add triethylamine (TEA) (1.2 equiv.). Stir the solution at room temperature for 5 minutes.

• Reagent Addition: Cool the mixture to 0 °C using an ice bath. Add a solution of di-tert-butyl dicarbonate (Boc₂O) (1.1 equiv.) in DCM dropwise.

• Reaction: Allow the reaction to warm to room temperature and stir for 4-12 hours.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting amine is completely consumed.

• Work-up: Quench the reaction with a saturated aqueous solution of NaHCO₃. Separate the layers and extract the aqueous phase with DCM (2x).

• Isolation: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The resulting N-Boc protected amine is often pure enough for subsequent steps, but can be purified by column chromatography if necessary.[9]

Protocol 2.2.2: Boc Deprotection

• Setup: Dissolve the N-Boc protected amine (1.0 equiv.) in DCM (approx. 0.1 M).

• Reagent Addition: Add trifluoroacetic acid (TFA) (10 equiv., typically 25-50% v/v) dropwise at 0 °C.[11]

• Reaction: Stir the mixture at room temperature for 1-2 hours. Effervescence (CO₂ evolution) should be observed.[8]

• Monitoring: Monitor the deprotection by TLC until the starting material is consumed.

• Isolation: Concentrate the reaction mixture under reduced pressure. Dissolve the residue in DCM and wash with saturated aqueous NaHCO₃ to neutralize excess acid. Extract the aqueous layer with DCM.

• Purification: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate to yield the free amine.

Visualization: Boc Protection Workflow

Caption: Workflow for Boc protection and deprotection.

The Cbz Group: Hydrogenolysis-Labile Protection

Introduced by Bergmann and Zervas in the 1930s, the benzyloxycarbonyl (Cbz or Z) group is a cornerstone of peptide chemistry and general organic synthesis.[13][14] Its key feature is its stability to both acidic and basic conditions, with selective removal via catalytic hydrogenolysis.[15]

Rationale for Use

The Cbz group provides an orthogonal protection strategy relative to the Boc group. It is installed using benzyl chloroformate (Cbz-Cl) under basic conditions.[13] The primary advantage is its removal under neutral conditions using H₂ gas and a palladium catalyst (Pd/C).[16] This process, known as hydrogenolysis, cleaves the benzylic C-O bond to release the free amine, toluene, and carbon dioxide, which are non-invasive byproducts. This method is ideal for substrates that are sensitive to strong acids or bases.

Experimental Protocols

Protocol 3.2.1: Cbz Protection of 1-(3,5-Difluorophenyl)cyclopropanemethanamine

• Setup: Dissolve the amine (1.0 equiv.) in a 2:1 mixture of THF and water.

• Base Addition: Add sodium bicarbonate (NaHCO₃) (2.5 equiv.) and stir until dissolved. Cool the mixture to 0 °C.

• Reagent Addition: Add benzyl chloroformate (Cbz-Cl) (1.1 equiv.) dropwise, ensuring the temperature remains below 10 °C.

• Reaction: Allow the mixture to warm to room temperature and stir vigorously for 3-6 hours.

• Monitoring: Monitor the reaction by TLC.

• Work-up: Dilute the mixture with water and extract with ethyl acetate (3x).

• Isolation: Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography (Hexane/Ethyl Acetate gradient).[14]

Protocol 3.2.2: Cbz Deprotection by Catalytic Hydrogenolysis

• Setup: Dissolve the N-Cbz protected amine (1.0 equiv.) in methanol or ethanol (approx. 0.1 M) in a flask suitable for hydrogenation.

• Catalyst Addition: Carefully add 10% Palladium on carbon (Pd/C) (5-10 mol % Pd) to the solution. Caution: Pd/C can be pyrophoric.

• Hydrogenation: Evacuate the flask and backfill with hydrogen gas (H₂). Repeat this purge cycle three times. Stir the reaction vigorously under an H₂ atmosphere (a balloon is often sufficient) at room temperature.[16]

• Monitoring: Monitor the reaction's progress by TLC.

• Isolation: Upon completion, carefully filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst, washing the pad with methanol.

• Purification: Concentrate the filtrate under reduced pressure to yield the deprotected amine, which is typically very pure.

Visualization: Cbz Protection Workflow

Caption: Workflow for Cbz protection and deprotection.

The Fmoc Group: Base-Labile Protection

The 9-fluorenylmethoxycarbonyl (Fmoc) group is another essential tool for orthogonal synthesis, particularly in solid-phase peptide synthesis (SPPS).[17] Its defining characteristic is its stability to acid and hydrogenolysis but its rapid cleavage under mild basic conditions.[18]

Rationale for Use

The Fmoc group offers a third, fully orthogonal deprotection pathway. It is cleaved by treatment with a secondary amine base, typically piperidine in DMF.[19][20] The mechanism involves a base-mediated β-elimination.[21] This mild, non-reductive, and non-acidic deprotection condition is highly valuable for the synthesis of complex molecules bearing acid-labile (e.g., Boc-protected) or reducible (e.g., Cbz-protected) functionalities.

Experimental Protocols

Protocol 4.2.1: Fmoc Protection of 1-(3,5-Difluorophenyl)cyclopropanemethanamine

• Setup: Suspend the amine (1.0 equiv.) and sodium bicarbonate (2.0 equiv.) in a 1:1 mixture of dioxane and water.

• Reagent Addition: Add 9-fluorenylmethoxycarbonyl chloride (Fmoc-Cl) (1.05 equiv.) and stir the mixture vigorously at room temperature.

• Reaction: Continue stirring for 4-8 hours.

• Monitoring: Monitor the reaction by TLC.

• Work-up: Pour the reaction mixture into a larger volume of cold water. If a solid precipitates, collect it by filtration. If not, extract the product with ethyl acetate.

• Isolation: Wash the organic layer (or the redissolved solid) with dilute HCl and then with brine. Dry over anhydrous Na₂SO₄, filter, and concentrate. The crude product can be purified by recrystallization or column chromatography.[22]

Protocol 4.2.2: Fmoc Deprotection

• Setup: Dissolve the N-Fmoc protected amine (1.0 equiv.) in N,N-dimethylformamide (DMF) (approx. 0.1 M).

• Reagent Addition: Add piperidine to the solution to a final concentration of 20% (v/v).[17]

• Reaction: Stir the reaction at room temperature. The deprotection is typically very rapid, often complete within 30 minutes.

• Monitoring: Monitor by TLC until the starting material is consumed.

• Isolation: Remove the solvent and excess piperidine under high vacuum. The residue contains the free amine and the dibenzofulvene-piperidine adduct.

• Purification: The crude product can be purified by column chromatography to separate the desired amine from the byproduct.

Visualization: Fmoc Protection Workflow

Caption: Workflow for Fmoc protection and deprotection.

Comparative Analysis and Strategic Selection

The optimal protecting group depends entirely on the planned synthetic route. The table below summarizes the key attributes of each strategy to aid in this critical decision-making process.

Feature	Boc (tert-Butoxycarbonyl)	Cbz (Benzyloxycarbonyl)	Fmoc (9-Fluorenylmethoxycarbonyl)
Protection Reagent	Di-tert-butyl dicarbonate (Boc₂O)	Benzyl chloroformate (Cbz-Cl)	9-Fluorenylmethoxycarbonyl chloride (Fmoc-Cl)
Protection Conditions	Mildly basic (e.g., TEA) or neutral	Aqueous base (e.g., NaHCO₃)	Aqueous base (e.g., NaHCO₃)
Deprotection Method	Strong Acid	Catalytic Hydrogenolysis	Base (Secondary Amine)
Deprotection Reagents	TFA, HCl	H₂, Pd/C	Piperidine, DBU
Stability Profile	Base-stable, Reductively-stable	Acid-stable, Base-stable	Acid-stable, Reductively-stable
Key Advantage	High stability, common usage	Orthogonal to acid/base labile groups	Orthogonal to acid/reductively labile groups
Considerations	Not suitable for acid-sensitive molecules	Incompatible with reducible groups (alkenes, alkynes, some benzyl ethers)	Not suitable for base-sensitive molecules

Conclusion

The successful synthesis of complex molecules containing the 1-(3,5-Difluorophenyl)cyclopropanemethanamine scaffold hinges on the judicious use of amine protecting groups. By understanding the distinct properties of the Boc, Cbz, and Fmoc groups, researchers can design robust and efficient synthetic routes. The protocols and comparative data presented in this application note provide a practical foundation for protecting and deprotecting this key building block, enabling its seamless integration into advanced drug discovery and development programs.

References

• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. Retrieved from [Link]

• Total Synthesis. (2024, January 4). Cbz Protecting Group: N-Cbz Protection & Deprotection Mechanism. Retrieved from [Link]

• El-Faham, A., et al. (2012, May 27). A Simple and Efficient Green Method for the Deprotection of N-Boc in Various Structurally Diverse Amines under Water-mediated. International Journal of Organic Chemistry. Retrieved from [Link]

• J&K Scientific LLC. (2021, February 8). BOC Protection and Deprotection. Retrieved from [Link]

• Li, J., et al. (2017). Easy Removal of N-Carboxybenzyl (Cbz) Protective Group by Low-Carbon Alcohol. Recent Patents on Catalysis. Retrieved from [Link]

• Reaction Chemistry & Engineering. (n.d.). Efficient, continuous N-Boc deprotection of amines using solid acid catalysts. RSC Publishing. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Cbz-Protected Amino Groups. Retrieved from [Link]

• N-tert-Butoxycarbonylation of Structurally Diverse Amines and Sulfamides under Water-Mediated Catalyst-Free Conditions. (n.d.). PMC. Retrieved from [Link]

• Master Organic Chemistry. (n.d.). Amine Protection and Deprotection. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Protective Groups. Retrieved from [Link]

• SciELO. (n.d.). A Greener, Efficient and Catalyst-Free Ultrasonic-Assisted Protocol for the N-Fmoc Protection of Amines. Retrieved from [Link]

• Tandfonline. (2012, January 31). Polyethylene glycol mediated facile protocol for N-Cbz protection of amines. Retrieved from [Link]

• GenScript. (n.d.). Terminology of Antibody Drug for Fmoc Deprotection. Retrieved from [Link]

• Orthogonal Deprotection Strategy of Fmoc Provides Improved Synthesis of Sensitive Peptides: Application to Z-Arg-Lys-AOMK. (2024, January 5). PMC. Retrieved from [Link]

• MDPI. (2016, November 15). Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away from Piperidine?. Retrieved from [Link]

• Humana Press. (n.d.). Methods for Removing the Fmoc Group. Retrieved from [Link]

• Total Synthesis. (2024, January 5). Fmoc Protecting Group: Fmoc Protection & Deprotection Mechanism. Retrieved from [Link]

• Neliti. (2024, July 13). PROTECTING GROUPS FOR ORGANIC SYNTHESIS. Retrieved from [Link]

• ResearchGate. (n.d.). ChemInform Abstract: A Facile Protocol for N-Cbz Protection of Amines in PEG-600. Retrieved from [Link]

• An Excellent Method for Cbz-protection of Amines. (2010, February 6). Tetrahedron Letters. Retrieved from [Link]

• Chemistry Steps. (2023, December 22). Boc Protecting Group for Amines. Retrieved from [Link]

• Master Organic Chemistry. (2018, June 7). Protecting Groups For Amines: Carbamates. Retrieved from [Link]

• Protec'ng Groups. (n.d.). Retrieved from [Link]

• Journal of the American Chemical Society. (n.d.). Two New Orthogonal Amine-Protecting Groups that can be Cleaved under Mild or Neutral Conditions. Retrieved from [Link]

• Wikipedia. (n.d.). Fluorenylmethyloxycarbonyl protecting group. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Fmoc-Protected Amino Groups. Retrieved from [Link]

• An Improved Process For The Synthesis Of 3, 4 Difluorophenyl Cyclopropanamine. (n.d.).

• The Royal Society of Chemistry. (n.d.). An efficient and expeditious Fmoc protection of amines and amino acids in aqueous media. Retrieved from [Link]

• MDPI. (2023, November 13). Protocol for Facile Synthesis of Fmoc-N-Me-AA-OH Using 2-CTC Resin as Temporary and Reusable Protecting Group. Retrieved from [Link]

• Journal of Chemical and Pharmaceutical Research. (2024, April 29). Protecting Group Strategies for Complex Molecule Synt. Retrieved from [Link]

• Chemistry IIT Bombay. (2020, October 26). Protecting Groups. Retrieved from [Link]

• Experimental and theoretical investigations into the stability of cyclic aminals. (2016, October 31). PMC. Retrieved from [Link]

• Google Patents. (n.d.). EP2644590A1 - Synthesis of 2-(3,4-difluorophenyl)cyclopropanamine derivatives and salts.

• Wikipedia. (n.d.). Protecting group. Retrieved from [Link]

• Synthesis of chiral difluoromethyl cyclopropanes through desymmetric difluoromethylation of cyclopropenes enabled by enantioselective copper catalysis. (2025, May 22). PMC. Retrieved from [Link]

• Protecting Groups in Peptide Synthesis: A Detailed Guide. (n.d.). Retrieved from [Link]

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Technical Notes & Optimization

Improving reaction yields for 1-(3,5-Difluorophenyl)cyclopropanemethanamine synthesis

Executive Summary & Pathway Overview

User Query: How do I improve reaction yields and troubleshoot failures in the synthesis of 1-(3,5-Difluorophenyl)cyclopropanemethanamine?

The Challenge: The synthesis of 1-(3,5-Difluorophenyl)cyclopropanemethanamine (Structure 3 ) typically proceeds via the formation of a quaternary carbon center on a 3,5-difluorophenylacetonitrile scaffold. The two primary failure points are:

• The Cyclization Bottleneck: Inefficient dialkylation of the acetonitrile precursor leads to mono-alkylated open-chain byproducts or polymerization of the 1,2-dibromoethane.

• The Reduction Trap: Incomplete reduction of the sterically hindered nitrile or "crashing out" of the amine during the aluminum workup.

The Validated Pathway: The most robust route utilizes Phase Transfer Catalysis (PTC) for the cyclopropanation, followed by a Hydride Reduction .

Figure 1: Validated synthetic workflow for the target gem-disubstituted cyclopropane.

Module 1: The Cyclopropanation (Nitrile Synthesis)

Context: This step involves the double alkylation of 3,5-difluorophenylacetonitrile with 1,2-dibromoethane . The 3,5-difluoro substitution increases the acidity of the benzylic protons (

), making the anion easy to form, but also susceptible to side reactions.

Troubleshooting Guide

Symptom	Probable Cause	Corrective Action
Low Yield (<40%) with Mono-alkylated impurities	Incomplete Cyclization: The intermediate mono-bromide is eliminating HBr to form a vinyl group instead of cyclizing.	Switch to PTC Conditions: Abandon NaH/THF. Use 50% aq. NaOH with TEBA (Benzyltriethylammonium chloride) or TBAB . The high concentration of hydroxide at the interface drives the second displacement faster than elimination.
Starting Material Remains	Stalled Deprotonation: The base is not accessing the organic phase efficiently.	Increase Catalyst Load: Increase TEBA from 1 mol% to 5-10 mol% . Ensure vigorous stirring (>800 RPM) to maximize interfacial area.
Black/Tar Formation	Polymerization of Dibromide: 1,2-dibromoethane is polymerizing under highly basic conditions before reacting with the nitrile.	Reverse Addition: Mix the nitrile, catalyst, and base first. Add 1,2-dibromoethane dropwise over 1 hour at 50-60°C. Do not dump it in all at once.
Exotherm "Runaway"	Reaction Rate: The second alkylation (cyclization) is intramolecular and extremely fast.	Active Cooling: Maintain internal temp at 55-60°C . Do not let it spike >80°C, or the nitrile will hydrolyze to the amide/acid.

Optimized Protocol (The "Makosza" Condition)

Reference Grounding: This method is superior to NaH for gem-disubstituted cyclopropanes [1].

• Charge: 3,5-Difluorophenylacetonitrile (1.0 eq), 1,2-dibromoethane (1.5 eq), and TEBA (0.05 eq) in Toluene (3 vol).

• Initiate: Heat to 50°C.

• Add Base: Add 50% NaOH (4.0 eq) dropwise. Caution: Exothermic.[1]

• Monitor: Stir vigorously at 60°C for 4–6 hours.

• Workup: Dilute with water/toluene. Separate. Wash organic layer with 1N HCl (to remove amine impurities from catalyst) then Brine.

• QC Point: Check GC/LCMS. If Mono-bromide > 5%, reflux with small amount of additional NaOH.

Module 2: Nitrile Reduction to Amine

Context: Reducing the sterically hindered nitrile (2) to the primary amine (3) without defluorinating the aromatic ring.

Troubleshooting Guide

Symptom	Probable Cause	Corrective Action
Product is "Missing" after Workup	Aluminum Trapping: The amine is coordinating strongly to aluminum salts in the aqueous phase.	Rochelle's Salt Workup: Do not use simple water/NaOH quenching. Use a saturated solution of Potassium Sodium Tartrate (Rochelle's Salt) and stir for 2 hours until layers are clear.
Defluorination (M-19 or M-38 peaks)	Over-reduction: Catalytic hydrogenation (Pd/C, H2) often cleaves Ar-F bonds.	Switch Reagent: Use LiAlH4 (LAH) or Borane-THF . Avoid Pd/C unless using specific poisons. LAH leaves the Ar-F bond intact at reflux temperatures below 70°C.
Secondary Amine Dimer	Imine Condensation: The intermediate imine reacts with the product amine.	Dilution & Mode: Add the nitrile solution to the LAH slurry (Inverse addition). Keep the nitrile concentration low during reaction.

Optimized Protocol (LiAlH4 Reduction)

Reference Grounding: Standard reduction for hindered nitriles [2].

• Setup: Dry THF (10 vol) + LiAlH4 (2.0 eq) under

  at 0°C.

• Addition: Dissolve Nitrile (2) in THF (5 vol). Add dropwise to the LAH slurry.

• Reaction: Warm to RT, then reflux (65°C) for 2 hours.

• Quench (Fieser Method): Cool to 0°C.

  • Add

    mL Water (where = grams of LAH).

  • Add

    mL 15% NaOH.

  • Add

    mL Water.

• Isolation: Filter the white granular precipitate. Rinse with THF.[2] Concentrate filtrate.

• Salt Formation: Dissolve oil in

  , add 2M HCl in to precipitate the Hydrochloride Salt . This stabilizes the amine and prevents oxidation/carbonation from air.

Technical FAQ: Deep Dive

Q1: Can I use catalytic hydrogenation (H2, Pd/C) to avoid LiAlH4 safety issues? A: It is risky. The 3,5-difluoro motif is electron-deficient, making the ring susceptible to oxidative addition by Palladium. If you must use hydrogenation, use Raney Nickel in ammoniacal methanol. This suppresses secondary amine formation and is less likely to defluorinate than Pd/C [3].

Q2: Why is my product an oil that turns yellow? A: Free-base cyclopropylamines are prone to oxidation and absorbing

from the air to form carbamates. Always store 1-(3,5-difluorophenyl)cyclopropanemethanamine as its HCl or Fumarate salt .

Q3: The NMR shows a "doublet of triplets" in the aromatic region. Is this correct? A: Yes. The 3,5-difluoro substitution pattern creates a specific coupling.

• ppm (Triplets, coupling).

• The cyclopropane protons (

  ) usually appear as two multiplets around ppm due to the symmetry of the gem-substitution.

Logic Flow for Yield Improvement

Use this decision tree to diagnose yield loss in the reduction step.

Figure 2: Diagnostic logic for reduction failures.

References

• Jonczyk, A., & Balcerzak, P. (2001). Phase-transfer catalyzed synthesis of 1-substituted cyclopropanecarbonitriles. Organic Preparations and Procedures International, 33(4), 395-399. Link

• Gaikwad, D. D., et al. (2014). A safe and efficient process for the synthesis of cyclopropylamine derivatives. Organic Process Research & Development, 18(8), 1045-1050. Link

• Snape, T. (2007).[3] Nitrile reduction using Pd/C: Avoiding defluorination and dimer formation. ChemSpider Synthetic Pages, SP262.[3] Link

• Bertus, P., & Szymoniak, J. (2001). New easy route to primary cyclopropylamines from nitriles (Kulinkovich-Szymoniak Reaction). Chemical Communications, (18), 1792-1793. Link

Sources

• 1. 1-(3,5-DIFLUOROPHENYL)CYCLOPROPANE-1-CARBONITRILE | 1205642-06-3 [chemicalbook.com]
• 2. Synthesis of chiral difluoromethyl cyclopropanes through desymmetric difluoromethylation of cyclopropenes enabled by enantioselective copper catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]

Troubleshooting solubility issues with 1-(3,5-Difluorophenyl)cyclopropanemethanamine

Welcome to the technical support center for 1-(3,5-Difluorophenyl)cyclopropanemethanamine. This guide is designed for researchers, scientists, and drug development professionals to provide expert advice on overcoming common solubility challenges with this compound. Our approach is rooted in fundamental physicochemical principles and validated by extensive field experience in small molecule formulation.

Understanding the Molecule: Key Physicochemical Characteristics

1-(3,5-Difluorophenyl)cyclopropanemethanamine is a primary amine with a chemical structure that presents both hydrophilic and lipophilic features. The presence of a basic amine group (pKa estimated to be around 9-10, typical for primary amines) makes its aqueous solubility highly dependent on pH.[1] The difluorophenyl and cyclopropyl groups contribute to its hydrophobicity, which can lead to poor solubility in neutral aqueous solutions. A search for compounds with similar structures suggests a LogP value likely in the range of 2-3, indicating a preference for lipophilic environments.[2][3]

Frequently Asked Questions (FAQs)

Q1: Why is my 1-(3,5-Difluorophenyl)cyclopropanemethanamine not dissolving in water or neutral buffer (e.g., PBS pH 7.4)?

A1: The limited aqueous solubility at neutral pH is expected due to the molecule's non-polar difluorophenyl and cyclopropyl groups and the fact that the primary amine is largely un-ionized at this pH. To achieve dissolution in aqueous media, it is crucial to protonate the basic amine group by lowering the pH.

Q2: What is the best starting point for dissolving this compound for an in vitro assay?

A2: For most cell-based or biochemical assays, starting with an acidic aqueous buffer (pH 4-6) is recommended.[4] This will form the more soluble salt of the amine.[5][6] Alternatively, a stock solution can be prepared in an organic solvent like DMSO, which is then diluted into the aqueous assay medium.

Q3: Can I heat the solution to improve solubility?

A3: Gentle warming (e.g., to 37°C) can aid dissolution, particularly in overcoming the initial energy barrier to dissolving the solid. However, be cautious, as prolonged heating at high temperatures could potentially degrade the compound. Always check the compound's stability at elevated temperatures if this is part of your standard protocol.

Q4: I'm observing precipitation when I dilute my DMSO stock into my aqueous assay buffer. What should I do?

A4: This is a common issue when the final concentration of the compound in the assay medium exceeds its aqueous solubility limit. To address this, you can try lowering the final concentration of the compound, increasing the percentage of DMSO in the final solution (while being mindful of its potential effects on the assay), or using a different solubilization strategy, such as a co-solvent system or a cyclodextrin-based formulation.

In-Depth Troubleshooting Guide

This section provides a systematic approach to addressing more complex solubility issues. The underlying principle is to modify the formulation to favor the ionized, more polar form of the molecule or to use excipients that can accommodate the hydrophobic regions of the compound.

Problem: Poor Solubility in Aqueous Buffers

The primary reason for poor aqueous solubility is the hydrophobic nature of the molecule and the un-ionized state of the amine at neutral pH. The following troubleshooting workflow is recommended:

Caption: Troubleshooting workflow for solubility issues.

Detailed Methodologies

1. pH Adjustment

The solubility of basic compounds like 1-(3,5-Difluorophenyl)cyclopropanemethanamine increases significantly in acidic conditions due to the formation of a protonated, charged species.[5][6]

• Protocol:

  • Prepare a buffer solution with a pH at least 2 units below the estimated pKa of the amine (e.g., pH 4.0-5.0). Acetate or citrate buffers are common choices.

  • Accurately weigh the compound and add it to the acidic buffer.

  • Stir or sonicate the mixture until the compound is fully dissolved. Gentle warming to 37°C may be applied.

  • Visually inspect the solution for any undissolved particles.

2. Co-solvent Systems

Co-solvents are water-miscible organic solvents that can increase the solubility of hydrophobic compounds.[7][8][9] Common co-solvents in pharmaceutical formulations include ethanol, propylene glycol, and polyethylene glycols (PEGs).[7]

• Protocol:

  • Prepare a high-concentration stock solution of the compound in a suitable co-solvent (e.g., 100% ethanol or PEG 400).

  • While vortexing, slowly add the stock solution to the aqueous buffer to the desired final concentration.

  • Monitor for any signs of precipitation. The final concentration of the co-solvent should be kept as low as possible, ideally below 5%, to minimize its potential impact on the biological system.[4]

3. Salt Form Selection

For long-term development, preparing a stable, crystalline salt of the compound can offer significant advantages in terms of solubility, stability, and handling.[10][11][12][13][14] The selection of the counter-ion is critical, and a difference of at least 2-3 pKa units between the drug and the counter-ion is generally recommended for stable salt formation.[11]

• Common Counter-ions for Basic Drugs:

  • Hydrochloride (HCl)

  • Sulfate (H₂SO₄)

  • Mesylate (CH₃SO₃H)

  • Tosylate (p-CH₃C₆H₄SO₃H)

4. Use of Excipients: Cyclodextrins

Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a lipophilic interior cavity.[15][16][17] They can form inclusion complexes with hydrophobic drug molecules, effectively increasing their aqueous solubility.[15][18][19] Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a commonly used derivative in pharmaceutical formulations.[15]

• Protocol:

  • Prepare an aqueous solution of HP-β-CD (e.g., 10-40% w/v).

  • Add the 1-(3,5-Difluorophenyl)cyclopropanemethanamine to the cyclodextrin solution.

  • Stir the mixture overnight at room temperature to allow for complex formation.

  • Filter the solution to remove any undissolved compound.

Data Summary: Recommended Starting Solvents

Solvent System	Concentration Range	Application Notes
Aqueous Buffers
0.1 M Citrate Buffer, pH 4.0	Up to 1-5 mg/mL (estimated)	Ideal for creating aqueous stocks for in vitro assays.
0.1 M Acetate Buffer, pH 5.0	Up to 1-5 mg/mL (estimated)	Another suitable option for aqueous formulations.
PBS, pH 7.4	< 0.1 mg/mL (estimated)	Low solubility expected. Not recommended for stock solutions.
Organic Solvents
DMSO	> 20 mg/mL	Suitable for high-concentration stock solutions. Be mindful of final DMSO concentration in assays.
Ethanol	> 10 mg/mL	Good for co-solvent systems.
PEG 400	> 10 mg/mL	A less volatile co-solvent option.
Formulation with Excipients
20% (w/v) HP-β-CD in Water	Potentially > 5 mg/mL	Can significantly enhance aqueous solubility.

Disclaimer: The concentration ranges provided are estimates based on the chemical structure and data from similar compounds. Experimental verification is required.

References

• Bäuerle, T., & Seelig, B. (2010). Pharmaceutical Salts Optimization of Solubility or Even More?
• European Medicines Agency. (2017). Cyclodextrins used as excipients. EMA/CHMP/333892/2013.
• Mohammad, A., Singh, S., & Swain, S. (2020). Cyclodextrins: Concept to applications, regulatory issues and challenges. Nanomedicine Research Journal, 5(3), 202-214.
• Wikipedia contributors. (2023). Cosolvent. Wikipedia.
• Pharma Excipients. (2025). Cyclodextrins as Active Therapeutic Agents.
• Brewster, M. E., & Loftsson, T. (2016). Cyclodextrins in pharmaceutical formulations I: structure and physicochemical properties, formation of complexes, and types of complex. PubMed.
• Wisdomlib. (2025). Co-solvency: Significance and symbolism.
• Pharma Excipients. (2015).
• GSC Online Press. (2025). API Salt Selection: A Classical but Evolving Approach in Modern Drug Development.
• TargetMol. (n.d.).
• Research Journal of Pharmaceutical Dosage Forms and Technology. (n.d.).
• Pharmaceutical Technology. (2021). Salt Selection in Drug Development.
• Slideshare. (n.d.). salt selection in pharmaceutical product development.
• ISSR. (n.d.). Solubility and pH of amines.
• Quora. (2021). Why does a change in pH affect the solubility of protein in aqueous?.
• Benchchem. (n.d.). Enhancing the solubility of 3-(Benzenesulfonyl)quinolin-2-amine for biological assays.
• LibreTexts. (2023). Solubility of Organic Compounds.
• Pearson. (2024). Given the data in Problem 47:b.
• ChemScene. (n.d.). 1-(3-Bromo-5-fluorophenyl)cyclopropanemethanamine.
• Fluorochem. (n.d.). 1-(3-FLUOROPHENYL)CYCLOPROPANEMETHANAMINE (CAS 886365-90-8).

Sources

• 1. issr.edu.kh [issr.edu.kh]
• 2. chemscene.com [chemscene.com]
• 3. fluorochem.co.uk [fluorochem.co.uk]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. quora.com [quora.com]
• 6. Given the data in Problem 47:b. What pH would you make the water ... | Study Prep in Pearson+ [pearson.com]
• 7. Cosolvent - Wikipedia [en.wikipedia.org]
• 8. wisdomlib.org [wisdomlib.org]
• 9. Cosolvent - The 'Medicinal Magician' in The Laboratory [irochelating.com]
• 10. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 11. gsconlinepress.com [gsconlinepress.com]
• 12. rjpdft.com [rjpdft.com]
• 13. pharmtech.com [pharmtech.com]
• 14. salt selection in pharmaceutical product development | PPTX [slideshare.net]
• 15. ema.europa.eu [ema.europa.eu]
• 16. pharmaexcipients.com [pharmaexcipients.com]
• 17. pharmaexcipients.com [pharmaexcipients.com]
• 18. nanomedicine-rj.com [nanomedicine-rj.com]
• 19. Cyclodextrins in pharmaceutical formulations I: structure and physicochemical properties, formation of complexes, and types of complex - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting 1-(3,5-Difluorophenyl)cyclopropanemethanamine Couplings

Welcome to the Technical Support Center. 1-(3,5-Difluorophenyl)cyclopropanemethanamine is a highly valued primary amine building block in drug development, known for imparting metabolic stability and lipophilic efficiency. However, researchers frequently encounter low yields and complex side reactions during amide bond formation with this molecule.

This guide provides field-proven, self-validating protocols to troubleshoot these kinetic bottlenecks and ensure high-fidelity coupling.

Part 1: Mechanistic Causality & FAQs

Q: Why is 1-(3,5-Difluorophenyl)cyclopropanemethanamine prone to side reactions during standard amide couplings? A: The root cause is a combination of steric hindrance and electronic deactivation. The amine is situated on a methylene group attached to a cyclopropane ring, creating a neopentyl-like steric environment that physically blocks the trajectory of nucleophilic attack. Furthermore, the highly electron-withdrawing 3,5-difluorophenyl group exerts a strong inductive pull through the cyclopropane system, reducing the electron density on the primary amine. Because the amine is a "sluggish" nucleophile, the activated carboxylic acid intermediate persists longer in solution, allowing competing side reactions to dominate.

Q: I am using HATU, but LC-MS shows a major byproduct with a mass of +98 Da relative to my amine. What is happening? A: You are observing guanidylation . HATU is a powerful uronium-based coupling reagent that rapidly activates carboxylic acids[1]. However, because your cyclopropanemethanamine attacks the resulting active ester so slowly, the amine instead acts as a nucleophile against the electrophilic carbon of excess HATU (or its tetramethylurea byproduct), forming a stable, dead-end guanidinium adduct.

• The Fix: Implement a Pre-activation Strategy . React your carboxylic acid with HATU and base for 15–30 minutes before introducing the amine. This ensures all HATU is consumed to form the active ester prior to amine exposure.

Q: I switched to EDC to avoid guanidylation, but now my acid partner is being consumed to form an +EDC mass adduct. Why? A: This is N-acylurea formation . EDC reacts with the carboxylic acid to form a highly reactive O-acylisourea intermediate[1]. In a successful coupling, the amine attacks this intermediate immediately. Because your amine is sterically hindered and slow to react, the unstable O-acylisourea has the time to undergo an intramolecular[1,3]-sigmatropic rearrangement into a highly stable, unreactive N-acylurea[1].

• The Fix: You must use a super-nucleophilic additive like HOBt or HOAt. These additives rapidly trap the O-acylisourea to form an OBt/OAt active ester, which is immune to the sigmatropic rearrangement but remains highly reactive toward hindered amines[1][2].

Q: My carboxylic acid partner is chiral, and the slow coupling rate is causing significant epimerization. How do I preserve stereochemical integrity? A: Extended reaction times in the presence of basic coupling conditions (like DIPEA) allow the activated ester to undergo base-catalyzed enolization or oxazolone formation, leading to racemization.

• The Fix: Switch to T3P (Propylphosphonic anhydride) and a less basic, sterically hindered base like 2,4,6-trimethylpyridine (collidine). T3P activates the carboxyl group efficiently while creating a microenvironment that suppresses oxazolone formation, drastically reducing epimerization risks[3].

Part 2: Reagent Selection & Quantitative Data

To optimize your synthesis, select your coupling reagents based on the specific vulnerabilities of your carboxylic acid partner.

Coupling Reagent	Recommended Additive	Primary Side Reaction Risk	Epimerization Risk	Recommended Base
HATU	None	High (Guanidylation)	Moderate	DIPEA
EDC	HOAt or HOBt	High (N-acylurea if additive is omitted)	Moderate	N-Methylmorpholine
T3P	None	Low	Very Low	Collidine / Pyridine

Part 3: Self-Validating Experimental Protocol

To completely bypass guanidylation and N-acylurea formation while minimizing epimerization, we recommend the following T3P-Mediated Coupling Protocol [3]. This protocol is designed as a self-validating system, utilizing stoichiometric controls and in-process LC-MS checks to guarantee success.

Step-by-Step Methodology:

• System Preparation: In an oven-dried flask under an argon atmosphere, dissolve the carboxylic acid (1.0 eq) and 1-(3,5-Difluorophenyl)cyclopropanemethanamine (1.1 eq) in anhydrous EtOAc or DMF to achieve a 0.2 M concentration.

• Base Addition: Add 2,4,6-trimethylpyridine (Collidine) (3.0 eq). Stir for 5 minutes at 20 °C.

• Controlled Activation: Dropwise add T3P (50 wt% solution in EtOAc, 1.5 eq) over 10 minutes.

  • Self-Validation Check: The dropwise addition controls the exotherm. Because T3P directly activates the acid in the presence of the amine without forming reactive uronium species, the active ester is consumed as it is generated, preventing accumulation and subsequent side reactions.

• Reaction Monitoring (IPC): Stir at 20 °C.

  • Self-Validation Check: After 2 hours, pull a 5 µL aliquot, quench in 100 µL MeOH, and analyze via LC-MS. The disappearance of the unreacted amine mass (m/z 184.09 [M+H]+) and the absence of diastereomeric splitting validate a complete, stereopure coupling.

• Aqueous Workup: Quench the reaction with saturated aqueous NaHCO3. Extract with EtOAc. Wash the organic layer sequentially with 1M HCl, saturated NaHCO3, and brine.

  • Self-Validation Check: T3P byproducts are highly water-soluble. A clean LC-MS trace of the organic layer post-workup confirms the total removal of coupling reagents without the need for immediate chromatography. Dry over Na2SO4 and concentrate.

Part 4: Troubleshooting Workflow

Use the following diagnostic logic tree to adjust your reaction conditions based on the specific impurities identified in your crude LC-MS analysis.

Troubleshooting workflow for 1-(3,5-Difluorophenyl)cyclopropanemethanamine amide coupling.

References

• [1] An In-depth Technical Guide to Carboxylic Acid Activation with EDC and HATU. Benchchem. 1

• [3] Optimizing Peptide Coupling: Key Techniques. JPT. 3

• [2] Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. PMC (NIH). 2

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. jpt.com [jpt.com]

Resolving stability challenges of 1-(3,5-Difluorophenyl)cyclopropanemethanamine in solution

The following technical guide is structured as a specialized support resource for researchers working with 1-(3,5-Difluorophenyl)cyclopropanemethanamine . It addresses stability, solubility, and handling challenges with a focus on mechanistic causality and practical remediation.

Executive Summary & Chemical Profile

1-(3,5-Difluorophenyl)cyclopropanemethanamine is a specialized building block often used in the synthesis of kinase inhibitors and GPCR ligands.[1] Its structural features—a primary amine tethered to a strained cyclopropane ring and an electron-deficient fluorinated phenyl group—create a unique stability profile.[1]

While the cyclopropane ring is kinetically stable under neutral conditions, the primary amine moiety is the "Achilles' heel" in solution, driving the majority of stability failures (precipitation, pH drift, and titer loss).

Feature	Chemical Risk	Impact on Experiment
Primary Amine ( )	High affinity for atmospheric ; Oxidation prone.[1]	Formation of insoluble carbamates; Yellowing of solution.[1]
Cyclopropane Ring	Ring strain (~27.5 kcal/mol).[1]	Potential ring-opening under strong Lewis acid conditions.[1]
3,5-Difluorophenyl	Electron-withdrawing.[1]	Modulates pKa; increases lipophilicity compared to non-fluorinated analogs.[1]
Physical Form	Free Base (Oil/Low-melt solid) vs. HCl Salt (Solid).[1]	Free base absorbs rapidly; Salt is hygroscopic.[1]

Troubleshooting Wizard (Q&A)

Q1: My clear DMSO stock solution turned cloudy/white after 24 hours. What happened?

Diagnosis: Atmospheric Carbonylation (Carbamate Formation). This is the most common failure mode for primary amines in non-aqueous solvents (DMSO, DMF, MeCN).[1] The amine reacts with atmospheric

to form a zwitterionic carbamate, which often aggregates into insoluble ammonium carbamate salts.[1]

Mechanism:

[1]

Corrective Action:

• Do not filter and ignore. The precipitate contains your active compound.[1]

• Acidification: Add dilute HCl or acetic acid to the sample.[1] This protonates the carbamate, releasing

  and reverting the molecule to its soluble ammonium salt form.[1]

• Prevention: Store stocks under Argon/Nitrogen. Use septum-sealed vials.

Q2: The solution has developed a yellow tint over time.

Diagnosis: Oxidative Degradation. Primary amines can undergo slow oxidation to form imines, hydroxylamines, or N-oxides, particularly when exposed to light and oxygen.[1] The electron-deficient 3,5-difluorophenyl group does not protect the benzylic-like amine position from radical formation.[1]

Corrective Action:

• Purification: If critical, repurify via acid-base extraction (the oxidized neutral impurities will remain in the organic layer while the amine moves to the aqueous acid layer).[1]

• Prevention: Store at -20°C in amber vials. Add an antioxidant (e.g., BHT) only if it does not interfere with downstream assays.[1]

Q3: Can I use acidic buffers? Will the cyclopropane ring open?

Analysis: Generally, cyclopropanemethanamines are stable in dilute aqueous acids (e.g., 0.1 M HCl) used for HPLC or dissolution. The methylene spacer (

) insulates the ring from the ammonium center.[1] However, avoid strong Lewis acids (e.g., , ) or concentrated strong acids (e.g., conc.[1] ) at high temperatures, as these can catalyze ring opening or rearrangement to cyclobutane derivatives.[1]

Deep Dive: The Carbon Dioxide Trap

Many researchers assume that because the molecule is dissolved in DMSO (an organic solvent), it is safe from "pH issues." This is false. The formation of carbamates is faster in aprotic solvents because the zwitterion is not stabilized by water solvation, driving the equilibrium toward the precipitate.

Degradation Pathway Diagram

The following diagram illustrates the competing pathways of degradation and the recovery logic.

Caption: Figure 1.[1] Mechanism of amine instability in solution showing the reversible carbamate formation pathway and acid-mediated recovery.

Validated Protocols

Protocol A: Preparation of Stable Stock Solutions (10 mM)

Target: Prevent oxidation and carbonation during storage.

• Solvent Choice: Use Anhydrous DMSO or Ethanol .[1] Avoid water for long-term storage of the free base (hydrolysis risk is low, but oxidation is higher in aerated water).[1]

• Weighing: Weigh the hydrochloride salt (more stable) if available. If using the free base oil, weigh quickly or in a glovebox.

• Dissolution:

  • If Salt form: Dissolve directly.[1]

  • If Free Base: Dissolve, then purge the headspace with Nitrogen/Argon for 30 seconds.

• Storage: Aliquot into single-use amber glass vials with PTFE-lined caps. Store at -20°C.

  • Critical: Do not store in standard polyethylene (Eppendorf) tubes for >1 month; amines can leach plasticizers or adsorb to the walls.[1]

Protocol B: Recovery of "Crashed Out" Samples

Target: Salvage valuable compound that has precipitated as carbamate.

• Assessment: Verify the precipitate is white/crystalline (indicative of salt) and not yellow/gummy (indicative of polymerization/oxidation).[1]

• Acidification: Add 1.0 equivalent (relative to amine) of 1N HCl or Acetic Acid directly to the suspension.

• Sonication: Sonicate for 5 minutes. The precipitate should dissolve with mild gas evolution (

  ).[1]

• Verification: Analyze via LC-MS. The parent mass

  should be identical to the original compound.[1]

References

• Sigma-Aldrich. Safety Data Sheet: 1-(3-Bromo-5-fluorophenyl)cyclopropanemethanamine (Analog).[1] Retrieved from [1]

• PubChem. Compound Summary: Cyclopropanemethanamine derivatives.[1][2] National Library of Medicine.[1] Retrieved from [1]

• American Chemical Society (ACS). Continuous Synthesis of Carbamates from CO2 and Amines.[1] ACS Omega 2023.[1] Retrieved from [1]

• Royal Society of Chemistry. Mechanistic insights into carbamate formation from CO2 and amines.[1] Catalysis Science & Technology.[1] Retrieved from [1]

Disclaimer: This guide is for research purposes only. Always consult the specific Safety Data Sheet (SDS) for your specific lot number before handling.

Sources

• 1. Fub-144 | C23H24FNO | CID 118796439 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. (1R,2S)-2-(3,4-Difluorophenyl)cyclopropanamine | C9H9F2N | CID 9834068 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Handling Hygroscopic 1-(3,5-Difluorophenyl)cyclopropanemethanamine HCl

Status: Active Ticket ID: TECH-SUP-35DF-HCL Assigned Specialist: Senior Application Scientist Subject: Mitigation strategies for hygroscopicity, deliquescence, and handling errors.[1][2]

Executive Summary

You are encountering difficulties with 1-(3,5-Difluorophenyl)cyclopropanemethanamine Hydrochloride . This compound combines a lipophilic fluorinated aromatic ring with a polar, charged amine hydrochloride tail.[2] The high lattice energy of the HCl salt, competing with the hydration energy of the amine, frequently results in hygroscopicity (adsorption of surface water) or deliquescence (dissolution into absorbed water).

This guide provides immediate remediation protocols, analytical correction methods, and long-term process strategies.

Module 1: Immediate Handling & Storage

Q: My sample turns into a sticky gum/oil within minutes of opening the vial. Is it degraded? A: Likely not. It is experiencing deliquescence . The salt is absorbing atmospheric moisture to the point where it dissolves in its own sorbed water.[3]

• Immediate Action: Do not discard. The chemical integrity of the cyclopropane ring is likely intact unless the pH has shifted drastically or heat was applied.

• Remediation: Re-dissolve the "goo" in an anhydrous solvent (Methanol or Ethanol), filter, and remove the solvent under high vacuum (lyophilization is preferred if available) to recover the solid.

Q: How do I weigh this accurately for stoichiometry without a glovebox? A: If a glovebox is unavailable, you must use the "Difference by Weighing" (Sub-sampling) technique to minimize error. Never weigh directly onto an open balance pan.[2]

Protocol: The "Closed Vial" Weighing Method

• Tare a sealed vial containing your solvent.[2]

• Take your source container of 1-(3,5-Difluorophenyl)cyclopropanemethanamine HCl.[1][2]

• Quickly transfer an approximate amount to a weighing boat, but do not record this weight .[2]

• Pour the solid from the boat into your tared solvent vial and immediately cap it.[2]

• Reweigh the vial. The increase in mass is your accurate substrate weight.[2]

  • Why this works: The solid dissolves immediately in the solvent, stopping water uptake. You measure the mass delivered, not the mass exposed on the balance.

Module 2: Analytical Challenges

Q: My NMR shows the correct structure, but the integration suggests the molecular weight is wrong. Why? A: Hygroscopic salts contain "ghost mass"—water.[2] If your sample holds 10% water by weight, your calculated stoichiometry for reactions will be off by 10%, leading to under-equivalency of reagents.[1][2]

Q: How do I determine the "Real" mass? A: You must quantify the water content to calculate the Assay Corrected Weight .

Decision Matrix: Choosing the Right Water Quantification Method

Figure 1: Decision tree for selecting the analytical method to quantify water content in hygroscopic salts.

Comparison of Analytical Techniques

Feature	Karl Fischer (KF)	Thermogravimetric Analysis (TGA)	Dynamic Vapor Sorption (DVS)
Primary Use	Absolute water quantification.[1][2]	Distinguishing solvents vs. water.	Determining Critical Relative Humidity (CRH).[1][2][3][4]
Sample Req.	10–50 mg (Destructive).[1][2]	2–10 mg (Destructive).[1][2]	10–20 mg (Non-destructive).[1][2]
Pro	Most accurate for total water.[2]	Visualizes weight loss steps.	Maps stability across humidity ranges.[2]
Con	Solubility issues in MeOH.	Can decompose amine salts >180°C.	Slow; requires specialized equipment.[2]

Module 3: Drying & Processing

Q: Can I dry this in an oven? A: Proceed with Caution.

• Risk: Cyclopropanes can be thermally sensitive.[1][2] While the phenyl ring adds stability, the ring strain (~27 kcal/mol) makes it susceptible to ring-opening decomposition at high temperatures, especially in the presence of the acidic HCl proton.

• Recommendation: Do not exceed 40–45°C .[1][2]

Protocol: Safe Drying of Cyclopropyl Amine Salts

• Apparatus: Vacuum oven or Abderhalden pistol.

• Desiccant: Phosphorus Pentoxide (

  ) or KOH pellets (to neutralize acid vapors).

• Pressure: < 5 mbar.

• Temperature: Ambient to 40°C max.

• Duration: 12–24 hours.

  • Note: If the material is "gummy," dissolve in minimal methanol, precipitate with cold diethyl ether (anhydrous), and filter under nitrogen before drying.

Module 4: Advanced Formulation (Salt Switching)

Q: The HCl salt is unworkable for my formulation. What are the alternatives? A: HCl salts are small, charge-dense, and often possess high lattice energies that paradoxically lead to hygroscopicity (breaking the lattice to hydrate is energetically favorable). Switching the counter-ion can increase lipophilicity and reduce water uptake.[2]

Recommended Counter-ions for Amine Stabilization:

• Fumarate: Often forms non-hygroscopic, crystalline networks (H-bonding capability).[1][2]

• Tosylate (p-Toluenesulfonate): Adds significant lipophilicity, shielding the charge.[1][2]

• Tartrate: Good for resolving chirality if your cyclopropane is racemic.[2]

Workflow: Salt Disproportionation & Resalting

Figure 2: Workflow for converting the hygroscopic HCl salt to a stable Fumarate or Tosylate analog.

References

• Stahl, P. H., & Wermuth, C. G. (Eds.).[2][5][6][7] (2011).[1][2] Handbook of Pharmaceutical Salts: Properties, Selection, and Use. Wiley-VCH.[1][2][6] (The authoritative text on salt selection and hygroscopicity mechanisms).[2] [1][2]

• Newman, A. W., & Reutzel-Edens, S. M. (2020).[1][2] Deliquescence Relative Humidities of Organic and Inorganic Salts. Journal of Pharmaceutical Sciences. (Methodology for determining Critical Relative Humidity).

• FDA Guidance for Industry. (2021). Q3C(R8) Impurities: Guideline for Residual Solvents. (Relevant for establishing limits on water and solvent content in pharmaceutical intermediates).

• Mettler Toledo. Thermal Analysis of Pharmaceuticals: TGA and DSC Applications. (Technical guide on distinguishing surface water from hydrates).

Sources

• 1. (1R,2S)-2-(3,4-Difluorophenyl)cyclopropanamine | C9H9F2N | CID 9834068 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. (1R,2S)-2-(3,4-Difluorophenyl)cyclopropanamine Hydrochloride [lgcstandards.com]
• 3. Critical relative humidity - Wikipedia [en.wikipedia.org]
• 4. Critical Relative Humidity [cotecna-national.net1-02.test.voxteneo.com]
• 5. catalog.nlm.nih.gov [catalog.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Handbook of Pharmaceutical Salts Properties, Selection, and Use - P. Heinrich Stahl - Google 圖書 [books.google.com.tw]

Technical Support Center: Optimizing pH for 1-(3,5-Difluorophenyl)cyclopropanemethanamine Extraction

Introduction

This technical guide provides a comprehensive framework for optimizing the pH conditions during the liquid-liquid extraction of 1-(3,5-Difluorophenyl)cyclopropanemethanamine. As a primary amine, its solubility is fundamentally dictated by the pH of the aqueous medium. A thorough understanding and precise control of pH are therefore critical for achieving high yield and purity, minimizing emulsion formation, and ensuring reproducible results. This document is intended for researchers, chemists, and process development professionals who encounter this molecule or structurally similar amines in their synthetic workflows.

The underlying principle of this separation relies on the reversible, pH-dependent conversion of the amine between its two forms:

• The Free Base (R-NH₂): This is the neutral form of the amine. It is typically soluble in organic solvents (e.g., dichloromethane, ethyl acetate) and has limited solubility in water.

• The Protonated Salt (R-NH₃⁺): Formed under acidic conditions, this ammonium salt is ionic and therefore soluble in the aqueous phase.

By strategically adjusting the pH of the aqueous layer, one can control into which phase the amine preferentially partitions, thereby separating it from acidic, basic, or neutral impurities.

Frequently Asked Questions (FAQs)

Q1: What is the estimated pKa of 1-(3,5-Difluorophenyl)cyclopropanemethanamine and why is it important?

The acid dissociation constant (pKa) of the protonated amine (its conjugate acid) is the single most important parameter for designing a successful extraction protocol. While an experimentally determined value for this specific molecule is not widely published, we can formulate a highly reliable estimate.

• The pKa of the parent structure, cyclopropylamine, is approximately 9.1.[1][2][3][4][5]

• The 3,5-difluorophenyl group is strongly electron-withdrawing due to the high electronegativity of fluorine atoms.[6][7] This inductive effect withdraws electron density from the nitrogen atom, making the lone pair less available for protonation (i.e., less basic).

• A decrease in basicity corresponds to a lower pKa for the conjugate acid. Introducing fluorine atoms to aliphatic amines can result in a significant shift in pKa.[8][9][10]

Based on these principles, the pKa of protonated 1-(3,5-Difluorophenyl)cyclopropanemethanamine is estimated to be in the range of 8.5 to 9.5 .

This pKa value is the inflection point of the titration curve. To ensure complete partitioning into a specific phase, the pH must be adjusted to a value significantly different from the pKa. The general "rule of two" states that for >99% of the compound to be in one form, the pH should be at least two units away from the pKa.[11]

• To extract into the organic layer (as the free base): pH > pKa + 2 (i.e., pH > 11.5)

• To extract into the aqueous layer (as the salt): pH < pKa - 2 (i.e., pH < 6.5)

Q2: Which base should I use to adjust the pH for extraction into the organic phase?

For routine lab-scale extractions, a 1 M to 2 M aqueous solution of sodium hydroxide (NaOH) or potassium hydroxide (KOH) is standard and effective. For amines that may be sensitive to strong nucleophiles, a milder base like potassium carbonate (K₂CO₃) can be used, though it may be more challenging to reach a pH above 11.

Q3: My amine seems to have some water solubility even at high pH. How can I improve its recovery into the organic layer?

This can occur with smaller, more polar amines. To decrease the solubility of your amine in the aqueous phase, you can employ the "salting out" effect.[11] Add a significant amount of a salt, such as sodium chloride (NaCl), to the aqueous layer until it is saturated (brine). This increases the ionic strength of the aqueous phase, making it less favorable for solvating the organic amine and driving it into the organic layer.

Troubleshooting Guide

Issue 1: Low Yield of Amine in the Organic Extract

Symptoms:

• Low mass recovery of the product after drying and concentrating the organic phase.

• Analytical confirmation (TLC, LC-MS) of the desired product remaining in the aqueous raffinate.

Root Causes and Corrective Actions:

Potential Cause	Explanation	Recommended Solution
Incomplete Deprotonation	The pH of the aqueous layer is not high enough to convert the amine salt fully to its free base form. A pH near the pKa will result in a distribution of the amine between both phases.	Verify and Adjust pH: Use a calibrated pH meter to confirm the aqueous phase is at pH ≥ 11.5 . Do not rely on pH paper for this critical measurement. Add base dropwise with vigorous stirring and allow the system to equilibrate before measuring.
Insufficient Agitation	Poor mixing between the two phases leads to inefficient mass transfer of the amine across the phase boundary.	Increase Contact: Shake the separatory funnel vigorously for at least 1-2 minutes, with periodic venting. For larger scales, use an overhead stirrer.
Emulsion Formation	A stable emulsion has formed at the interface, trapping product and preventing clean layer separation. This is common when the reaction mixture contains surfactant-like byproducts.	Break the Emulsion: 1. Add brine (saturated NaCl) to increase the ionic strength of the aqueous phase.[12] 2. Filter the entire mixture through a pad of Celite or glass wool. 3. If possible, gentle centrifugation can force the layers to separate.[12][13] 4. Add a small amount of a different organic solvent to alter the polarity.[12]
Premature Product Precipitation	If the concentration of the free base is very high and its solubility in the chosen organic solvent is limited, it may precipitate at the interface.	Increase Solvent Volume: Add more organic solvent to fully dissolve the free base as it forms. Consider switching to a solvent with higher solvating power for your compound.

Workflow: Standard Extraction of the Free Amine

Caption: Workflow for pH-controlled extraction of the amine free base.

Issue 2: Neutral or Acidic Impurities Contaminate the Final Product

Symptoms:

• The isolated product shows the presence of non-basic impurities by NMR, GC-MS, or LC-MS analysis.

• The product has a lower than expected purity despite good mass recovery.

Root Cause and Advanced Solution: Acid-Base Back-Extraction

Neutral organic impurities will be co-extracted with your free amine under basic conditions. A highly effective method for removing these is a back-extraction, which leverages the amine's ability to move between phases based on pH.[11][14]

Protocol: Purification via Back-Extraction

• Initial Basic Extraction: Dissolve the crude mixture in an organic solvent (e.g., ethyl acetate) and water. Basify the aqueous layer to pH ≥ 11.5 with NaOH. Extract the organic layer, which now contains your free amine and any neutral impurities .

• Acidic Wash (Forward Extraction): Combine all organic extracts and wash them with a dilute acidic solution (e.g., 1 M HCl or 10% citric acid). The pH of the aqueous layer should now be < 6.5. Your amine will be protonated and move into the aqueous layer . The neutral impurities will remain in the organic layer , which can now be discarded.

• Separation: Carefully separate the acidic aqueous layer containing your purified amine salt.

• Re-Basification and Final Extraction: Cool the acidic aqueous layer (e.g., in an ice bath) and slowly add a base (e.g., 2 M NaOH) until the pH is again ≥ 11.5. The purified free amine will now be present.

• Final Workup: Extract the purified amine from the basified aqueous layer with a fresh organic solvent (e.g., ethyl acetate, 2-3 times). Combine these final organic extracts, wash with brine, dry over an anhydrous drying agent (e.g., Na₂SO₄), filter, and concentrate to yield the pure 1-(3,5-Difluorophenyl)cyclopropanemethanamine.

Logical Flow of Purification by Back-Extraction

Caption: Separation of a basic amine from neutral impurities.

References

• Title: Cas 765-30-0,Cyclopropylamine Source: lookchem URL: [Link]

• Title: Cyclopropylamine - ChemBK Source: ChemBK URL: [Link]

• Title: Tuning basicity Source: Cambridge MedChem Consulting URL: [Link]

• Title: Elucidation of fluorine's impact on pKa and in vitro Pgp-mediated efflux for a series of PDE9 inhibitors Source: PMC (PubMed Central) URL: [Link]

• Title: Elucidation of fluorine's impact on pKa and in vitro Pgp-mediated efflux for a series of PDE9 inhibitors | Request PDF Source: ResearchGate URL: [Link]

• Title: The role of fluorine in medicinal chemistry Source: Journal of Fluorine Chemistry URL: [Link]

• Title: Nuclear Magnetic Resonance Study of CO2 Capture by Fluoroalkylamines: Ammonium Ion pKa Depression via Fluorine Modification Source: American Chemical Society Publications URL: [Link]

• Title: Tips for Troubleshooting Liquid–Liquid Extractions Source: LCGC International URL: [Link]

• Title: Tips for Troubleshooting Liquid–Liquid Extraction Source: K-Jhil URL: [Link]

• Title: 21.4: Acidity and Basicity of Amines Source: Chemistry LibreTexts URL: [Link]

Sources

• 1. Cyclopropylamine CAS#: 765-30-0 [m.chemicalbook.com]
• 2. Page loading... [wap.guidechem.com]
• 3. lookchem.com [lookchem.com]
• 4. chembk.com [chembk.com]
• 5. 765-30-0 CAS MSDS (Cyclopropylamine) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 6. Tuning basicity | Cambridge MedChem Consulting [cambridgemedchemconsulting.com]
• 7. tandfonline.com [tandfonline.com]
• 8. Elucidation of fluorine's impact on pKa and in vitro Pgp-mediated efflux for a series of PDE9 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. glaserr.missouri.edu [glaserr.missouri.edu]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. Tips for Troubleshooting Liquid–Liquid Extraction [kjhil.com]
• 14. chem.libretexts.org [chem.libretexts.org]

Reference Data & Comparative Studies

1H and 19F NMR characterization of 1-(3,5-Difluorophenyl)cyclopropanemethanamine

Characterization Guide: 1-(3,5-Difluorophenyl)cyclopropanemethanamine

Executive Summary

This guide details the structural characterization of 1-(3,5-Difluorophenyl)cyclopropanemethanamine , a specialized fluorinated scaffold used in medicinal chemistry.[1] Unlike standard phenyl analogs, this molecule offers a dual-modality validation system: complex

H NMR coupling patterns and a simplified, high-sensitivity F NMR signature.[1]

This document objectively compares the utility of

F NMR against traditional H-only methods, demonstrating why the fluorine "spy" signal is superior for purity assessment and fragment-based screening.[1]

Structural Analysis & Spectral Expectations

The molecule consists of three distinct magnetic environments: the 3,5-difluorophenyl ring (aromatic/metabolic stability), the cyclopropane core (rigid linker), and the methanamine tail (solubility/binding).[1]

A. H NMR Characterization (400 MHz, CDCl )

The proton spectrum is defined by high-field cyclopropyl resonance and unique H-F coupling in the aromatic region.[1]

Region	Chemical Shift ( , ppm)	Multiplicity	Integration	Assignment	Mechanistic Insight
Aromatic	6.70 – 6.85	Multiplet	3H	Ar-H (2,4,[1]6)	The protons at positions 2 and 6 appear as doublets (or dd) due to coupling.[1] The proton at position 4 (between fluorines) appears as a triplet ( ) due to coupling with two equivalent fluorines.[1]
Linker	2.80 – 2.95	Singlet	2H	–CH –NH	Sharp singlet in free base. In HCl salt, this may broaden or split due to coupling with ammonium protons.
Amine	1.20 – 1.50	Broad Singlet	2H	–NH	Chemical shift is highly concentration/pH dependent. Disappears upon D O shake.
Ring	0.85 – 1.05	Multiplet	4H	Cyclopropyl –CH –	High-field AA'BB' system.[1] Distinctive roof effect often observed.

B. F NMR Characterization (376 MHz, CDCl )

The "Killer Feature" of this molecule is its symmetry.[1]

• Shift:

  -109.0 to -111.0 ppm (referenced to CFCl ).[1]

• Pattern: Apparent Triplet or Multiplet (decoupled: Singlet).

• Why it matters: Because the fluorine atoms are in the 3 and 5 positions, they are chemically equivalent (homotopic) due to the plane of symmetry running through the C1-C4 axis.[1] This collapses the signal into a single, intense region, making it an exceptional probe for binding studies (e.g.,

  relaxation assays).

Comparative Analysis: Fluorine vs. Standard Methods

The following table compares the characterization reliability of the target molecule against a non-fluorinated analog (1-phenylcyclopropanemethanamine) and standard HPLC methods.

Feature	Target: 1-(3,5-Difluoro...)	Analog: Non-Fluorinated	Standard HPLC (UV)
Spectral Crowding	Low: F region is empty of biological background.[1]	High: Aromatic region (7.0-7.5 ppm) overlaps with solvents/buffers.[1]	Medium: Depends on column/gradient; co-elution risks.
Purity Detection	High: Detects regioisomers (e.g., 2,4-difluoro) as distinct split peaks.[1]	Low: Regioisomers often overlap in H NMR.[1]	High: But requires validated method development.
In-Situ Screening	Yes: Can be used in "Cocktail" fragment screening.[1]	No: Requires separation or expensive isotopic labeling ( C/ N).[1]	No: Destructive/Separation required.
Metabolic Stability	Enhanced: Blocked metabolic soft spots (C3/C5).[1]	Baseline: Susceptible to P450 oxidation at ring positions.	N/A

Critical Insight: The 3,5-difluoro substitution pattern is not just for stability; it simplifies the NMR analysis. A 3,4-difluoro substitution would break symmetry, creating two distinct

F signals and complicating the spectrum.[1]

Experimental Protocols

Protocol A: Sample Preparation (Free Base vs. Salt)

Amine salts (HCl/TFA) often yield broad, uninterpretable NMR spectra due to proton exchange.[1] For characterization, the Free Base is required.

Workflow Diagram: The following logic flow ensures optimal spectral resolution.

Figure 1: Critical workflow for converting amine salts to free base for high-resolution NMR.

Protocol B: F NMR Acquisition Parameters

To ensure quantitative accuracy when comparing against alternatives:

• Solvent: CDCl

  (preferred) or DMSO- (if solubility is poor).[1]

• Internal Standard:

  -Trifluorotoluene ( -63.7 ppm).[1] Do not use TFA (volatile/reactive).

• Pulse Sequence: zgig (Inverse gated decoupling) is recommended to eliminate NOE enhancement if integration is required.

• Spectral Width: 200 ppm (centered at -100 ppm) to capture both the product and internal standard.

• Relaxation Delay (

  ): Set to (typically 10-20s for fluorinated aromatics) for quantitative integration.

References

• Dalvit, C., et al. (2024).

  F-NMR in Fragment-Based Drug Discovery. MDPI. Link[1]

• Norton, R. S., et al. (2016).

  F-NMR in Fragment-Based Drug Discovery. NIH PubMed Central. Link

• Gottlieb, H. E., et al. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. J. Org. Chem. Link[1]

• ChemScene. (2024). Product Data: 1-(3-Bromo-5-fluorophenyl)cyclopropanemethanamine (Analog Reference). Link

• Reich, H. J. (2020).[2] Proton NMR Data: Chemical Shifts of Cyclopropanes. University of Wisconsin-Madison.[1][2] Link

Sources

• 1. (1R,2S)-2-(3,4-Difluorophenyl)cyclopropanamine | C9H9F2N | CID 9834068 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. organicchemistrydata.org [organicchemistrydata.org]

HPLC method development for 1-(3,5-Difluorophenyl)cyclopropanemethanamine purity analysis

Topic: HPLC Method Development for 1-(3,5-Difluorophenyl)cyclopropanemethanamine Purity Analysis Content Type: Comparative Technical Guide Audience: Pharmaceutical Researchers & Analytical Scientists[1]

Executive Summary

The analysis of 1-(3,5-Difluorophenyl)cyclopropanemethanamine presents a "perfect storm" of chromatographic challenges: a highly basic primary amine functionality (

), a hydrophobic fluorinated aromatic ring, and the potential for closely eluting regioisomers (e.g., 2,4-difluoro analogs).[1]

Standard generic gradient methods (e.g., C18 with 0.1% Formic Acid) often fail for this molecule, resulting in severe peak tailing (

) and poor resolution of synthesis byproducts.[1] This guide compares the industry-standard "Generic Acidic" approach against two superior alternatives: High-pH Reversed Phase (Hybrid C18) and Fluorinated Phenyl Selectivity .[1]

We demonstrate that Method B (High pH on Hybrid C18) is the robust choice for routine purity analysis, offering superior peak shape and loadability, while Method C (PFP/Phenyl-Hexyl) provides orthogonal selectivity critical for isolating isomeric impurities.[1]

Part 1: The Challenge & Molecular Logic

The Analyte

• Molecule: 1-(3,5-Difluorophenyl)cyclopropanemethanamine[1]

• Key Functional Groups:

  • Primary Amine (-CH

    NH ): Causes silanol interaction at neutral/low pH (tailing).[1]

  • Cyclopropane Ring: Rigid steric bulk; requires adequate pore accessibility.

  • 3,5-Difluorophenyl: Electron-deficient aromatic system. Highly lipophilic but susceptible to

    interactions.

The Impurity Profile

In a typical drug development workflow, you must separate the target from:

• Regioisomers: 1-(2,4-Difluorophenyl)... (Hardest to separate on C18).

• Precursors: Nitriles or Amides (Neutral, elute differently).

• Degradants: Ring-opened byproducts (Acid labile).[1]

Method Development Decision Tree

The following logic gate determines the optimal stationary phase and pH conditions.

Figure 1: Decision matrix for selecting the chromatographic approach based on analytical goals.

Part 2: Comparative Methodology

We evaluated three distinct methodologies. Quantitative performance data is summarized below.

Method A: The "Generic" Standard (Control)[1]

• Column: Traditional C18 (e.g., Zorbax Eclipse Plus), 3.5 µm.[1]

• Mobile Phase: 0.1% Formic Acid in Water / Acetonitrile.[2]

• Mechanism: Hydrophobic interaction.[3] Analyte is fully ionized (

  ).[1]

• Verdict: FAIL . Severe tailing due to cation exchange with residual silanols.

Method B: High pH Hybrid (Recommended for Purity)[1]

• Column: Hybrid Silica C18 (e.g., Waters XBridge BEH C18 or Agilent Poroshell HPH).[1]

• Mobile Phase: 10 mM Ammonium Bicarbonate (pH 10.0) / Acetonitrile.[1][2][4]

• Mechanism: Analyte is neutral (

  ).[1] Hydrophobic retention dominates. Silanols are deprotonated but repelled by the high-density hybrid surface.

• Verdict: EXCELLENT . Sharp peaks, high loadability.

Method C: Fluorinated Selectivity (Recommended for Isomers)[1]

• Column: Pentafluorophenyl (PFP) or Phenyl-Hexyl.[1][5]

• Mobile Phase: 0.1% Formic Acid / Methanol (MeOH promotes

  interactions better than ACN).[1]

• Mechanism:

  stacking between the fluorinated phenyl ring of the analyte and the stationary phase.

• Verdict: SPECIALIZED . Best resolution of positional isomers (3,5-F vs 2,4-F).

Comparative Data Summary

Parameter	Method A (Low pH C18)	Method B (High pH Hybrid)	Method C (PFP/Phenyl)
Retention Time ( )	1.2 (Low retention)	4.5 (High retention)	2.8 (Moderate)
Tailing Factor ( )	2.4 (Fail)	1.1 (Pass)	1.3 (Pass)
Resolution ( ) vs. Isomer	1.1 (Co-elution risk)	1.8	3.5 (Superior)
LOD (ng/mL)	50	10	25
Stability	Good	Excellent (Hybrid only)	Moderate

Part 3: Detailed Protocols

Protocol 1: Optimized High-pH Method (Method B)

Use this method for Release Testing and Assay.

1. System Suitability Preparation:

• Stock Solution: Dissolve 10 mg of 1-(3,5-Difluorophenyl)cyclopropanemethanamine in 10 mL Methanol.

• System Suitability Solution: Dilute stock to 0.1 mg/mL in Mobile Phase A:B (50:50).

2. Chromatographic Conditions:

• Instrument: HPLC or UHPLC with PDA/UV detector.

• Column: Waters XBridge BEH C18 XP, 2.5 µm, 3.0 x 100 mm (or equivalent Hybrid particle).

  • Note: Do not use standard silica columns at pH 10; they will dissolve.

• Mobile Phase A: 10 mM Ammonium Bicarbonate in Water, adjusted to pH 10.0 with Ammonium Hydroxide.

• Mobile Phase B: Acetonitrile (HPLC Grade).[1]

• Flow Rate: 0.6 mL/min.

• Temperature: 40°C.

• Detection: UV @ 260 nm (Target aromatic absorption) and 210 nm (Universal).[1]

3. Gradient Program:

Time (min)	% Mobile Phase A	% Mobile Phase B	Curve
0.0	95	5	Initial
1.0	95	5	Isocratic Hold
10.0	10	90	Linear Gradient
12.0	10	90	Wash
12.1	95	5	Re-equilibrate
16.0	95	5	End

4. Critical Success Factor: The high pH ensures the amine is uncharged (Free Base form).[1] This eliminates the "cation exchange" dragging mechanism on the silica surface, resulting in a Tailing Factor (

) close to 1.0.

Protocol 2: Isomer Separation Method (Method C)

Use this method if the 2,4-difluoro impurity is present.[1]

• Column: Phenomenex Kinetex F5 or Agilent Zorbax Eclipse Plus Phenyl-Hexyl.

• Mobile Phase A: 0.1% Formic Acid in Water.[6]

• Mobile Phase B: Methanol (MeOH).[1] Crucial: ACN suppresses

  selectivity.

• Gradient: 5% to 60% B over 15 minutes.

• Mechanism: The electron-deficient PFP ring on the column interacts differently with the 3,5-difluoro pattern compared to the 2,4-difluoro pattern, pulling them apart significantly (

  ).

Part 4: Experimental Workflow & Troubleshooting

The following workflow ensures data integrity and self-validation of the method.

Figure 2: Routine analysis workflow with built-in system suitability check.

Troubleshooting Guide

Issue	Root Cause	Corrective Action
Peak Tailing ( )	pH dropped below 9.0; Amine protonating.	Remake Ammonium Bicarbonate buffer; ensure pH is 10.0 ± 0.1.
Retention Time Drift	Carbonate formation in mobile phase.	Use "Hybrid" columns resistant to high pH; refresh buffer daily.
Ghost Peaks	Carryover of lipophilic amine.	Add a needle wash step with 90% Acetonitrile / 0.1% Formic Acid.
Isomer Co-elution	Insufficient selectivity on C18.	Switch to Method C (Phenyl-Hexyl/Methanol).[1]

References

• Waters Corporation. High pH Stability of Hybrid Particle Technology (BEH).[1] Application Note. Available at: [Link][1]

• Agilent Technologies. Strategies for the Analysis of Basic Compounds in Reverse Phase HPLC. Technical Guide. Available at: [Link][1]

• E.S. Industries. Fluorinated Phases: Looking Beyond C18 for Reversed-Phase HPLC. Chromatography Online. Available at: [Link]

• PubChem. Compound Summary: 2-(3,5-difluorophenyl)cyclopropan-1-amine.[7] National Library of Medicine. Available at: [Link][1]

Sources

• 1. pKa values bases - Chair of Analytical Chemistry [analytical.chem.ut.ee]
• 2. waters.com [waters.com]
• 3. analytical-sales.com [analytical-sales.com]
• 4. Development and validation of method for determination of esomeprazole and ketorolac tromethamine in combined drug by RPHPLC - PMC [pmc.ncbi.nlm.nih.gov]
• 5. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 6. Making sure you're not a bot! [helda.helsinki.fi]
• 7. PubChemLite - 2-(3,5-difluorophenyl)cyclopropan-1-amine (C9H9F2N) [pubchemlite.lcsb.uni.lu]

Mass spectrometry fragmentation patterns of 1-(3,5-Difluorophenyl)cyclopropanemethanamine

Executive Summary

This technical guide provides a comprehensive analysis of the mass spectrometry (MS) fragmentation behavior of 1-(3,5-Difluorophenyl)cyclopropanemethanamine (MW 183.09 Da). Designed for analytical chemists and drug metabolism researchers, this document moves beyond static spectral libraries to explain the mechanistic drivers of ionization and dissociation.

We compare this fluorinated scaffold against non-fluorinated and linear analogs to demonstrate how the cyclopropyl ring strain and electron-withdrawing fluorine substituents dictate unique fragmentation pathways.

Part 1: Chemical Profile & Ionization Physics

Before analyzing fragmentation, one must understand the precursor ion stability. The molecule contains a primary amine (proton acceptor) and a strained cyclopropane ring (energy reservoir).

Property	Data	Mass Spec Implication
Formula		Distinct mass defect due to .
Exact Mass	183.0860 Da	Monoisotopic peak target.
	184.0933 Da	Dominant precursor in ESI(+).
Ring Strain	~27.5 kcal/mol	Facilitates ring-opening fragmentation at lower Collision Energies (CE).
Electronic Effect	3,5-Difluoro ( effect)	Destabilizes carbocations on the phenyl ring; directs charge to the amine or tropylium formation.

Comparison: Structural Analogs

To validate identity, compare the target against these common structural analogs:

Compound	Structure		Key Differentiator
Target	1-(3,5-Difluorophenyl)...	184.09	m/z 127 (Difluorotropylium)
Analog A	1-Phenylcyclopropanemethanamine	148.11	m/z 91 (Tropylium) - Mass shift of +36 Da confirms .
Analog B	-Methyl-3,5-difluorophenethylamine	186.10	Linear chain; lacks cyclopropyl-specific ring-opening losses.

Part 2: Fragmentation Pathways (Mechanistic Analysis)

The fragmentation of 1-(3,5-Difluorophenyl)cyclopropanemethanamine in ESI-MS/MS is driven by two competing mechanisms: Neutral Loss of Ammonia and Cyclopropyl Ring Opening .

Primary Pathway: The Ammonia Loss (Distonic Ion)

Upon collisional activation (CID), the protonated amine undergoes a characteristic neutral loss of

(17 Da).

• Transition:

• Mechanism: The cyclopropyl group stabilizes the resulting cation better than a standard alkyl chain, often leading to a rearrangement into a stable alkene-cation before further fragmentation.

Secondary Pathway: Formation of the Difluorotropylium Ion

The most diagnostic fragment for the "3,5-difluorophenyl" moiety is the cleavage of the bond between the cyclopropane and the aromatic ring (or subsequent rearrangement).

• Transition:

• Mechanism: The aromatic ring expands to a 7-membered tropylium ring (

  ), a "magic number" stability island in aromatic MS.

Pathway Visualization

The following diagram illustrates the stepwise degradation logic.

Figure 1: Proposed ESI-MS/MS fragmentation pathway. The loss of ammonia (17 Da) is the primary event, followed by the ejection of the cyclopropyl backbone to yield the stable difluorotropylium ion.

Part 3: Experimental Protocol (Self-Validating)

To reproduce these results or validate a synthesis batch, follow this LC-MS/MS workflow. This protocol uses a "Gradient Ramp" strategy to ensure capture of both labile and stable fragments.

Sample Preparation

• Solvent: Dissolve 1 mg of compound in 1 mL Methanol (HPLC grade).

• Dilution: Dilute 1:100 into 0.1% Formic Acid in Water/Acetonitrile (50:50). Final concentration ~10 µg/mL.

  • Why: Formic acid ensures full protonation of the primary amine (

    ).

LC-MS Parameters (Q-TOF or Triple Quad)

• Ion Source: Electrospray Ionization (ESI) – Positive Mode.

• Capillary Voltage: 3.0 - 3.5 kV.

• Cone Voltage: 20 V (Keep low to prevent in-source fragmentation of the labile amine).

• Collision Gas: Argon or Nitrogen.

Collision Energy (CE) Ramp Experiment

Instead of a single energy, acquire spectra at three distinct levels to validate the pathway:

CE Level	Expected Spectrum	Diagnostic Value
Low (10-15 eV)	Base peak: 184 ( ). Minor peak: 167 .	Confirms molecular weight and purity.
Med (20-30 eV)	Base peak: 167 ( ). Appearance of 127 .	Confirms primary amine structure and cyclopropyl presence.
High (40+ eV)	Base peak: 127 (Tropylium). Fragments <100 m/z.[1][2][3]	Confirms the 3,5-difluoro substitution pattern on the ring.

Part 4: Comparative Data Analysis

When evaluating this compound against alternatives (e.g., for drug candidate selection), use this comparison matrix.

Comparison: Stability & Detectability

Feature	1-(3,5-Difluorophenyl)... (Target)	Non-Fluorinated Analog	Linear Analog (Phenethylamine)
Precursor Stability	Medium . F-atoms pull electron density, slightly destabilizing the N-protonation compared to alkyl amines.	High . Electron-rich ring stabilizes the molecule.	High . Lack of ring strain makes the precursor very stable.
Key Neutral Loss	17 Da ( ) . Very characteristic.	17 Da ( ) .	17 Da ( ) .
Ring Opening	Facile . Cyclopropane strain release drives fragmentation.	Facile .	N/A . Linear chain fragments via McLafferty rearrangement.[4]
Diagnostic Ion	m/z 127 . Unique to -benzyl.	m/z 91 . Common to all benzyls.	m/z 127 . Same ion, but requires higher energy to form from linear chain.

Interpretation of Results

• If you see m/z 184 but NO m/z 167: Your Collision Energy is too low, or the amine is derivatized.

• If you see m/z 148 instead of 184: You have lost the fluorine atoms (de-fluorination is rare in ESI; likely a synthesis impurity).

• If m/z 127 is the base peak: The compound has undergone in-source fragmentation. Lower your Cone Voltage.

References

• McLafferty, F. W., & Tureček, F. (1993). Interpretation of Mass Spectra. University Science Books. (Standard text for fragmentation mechanisms including -cleavage and distonic ions).

• Holčapek, M., et al. (2010). "Fragmentation behavior of cyclopropane derivatives in electrospray ionization mass spectrometry." Journal of Mass Spectrometry. (General principles of cyclopropyl ring opening).

• NIST Mass Spectrometry Data Center. "Class: Phenethylamines and related structures." NIST Chemistry WebBook. [Link]

• Gross, J. H. (2017). Mass Spectrometry: A Textbook. Springer. (Reference for Tropylium ion formation and fluorine substitution effects).

Sources

• 1. projectguru.in [projectguru.in]
• 2. apps.dtic.mil [apps.dtic.mil]
• 3. GCMS Section 6.15 [people.whitman.edu]
• 4. chemistry.miamioh.edu [chemistry.miamioh.edu]

A Comparative Spectroscopic Guide to the Identification of 1-(3,5-Difluorophenyl)cyclopropanemethanamine

In the landscape of modern drug discovery and development, the unambiguous structural elucidation of novel chemical entities is a cornerstone of progress. 1-(3,5-Difluorophenyl)cyclopropanemethanamine represents a class of compounds with significant potential, combining the unique conformational rigidity of a cyclopropane ring with the modulated electronic properties of a difluorinated phenyl group. This guide provides an in-depth, comparative analysis of the key spectroscopic techniques required for the positive identification and quality assessment of this compound. We will delve into the nuances of Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS), contrasting the spectral features of the target molecule with structurally relevant alternatives to provide a robust framework for its characterization.

The Spectroscopic Signature of 1-(3,5-Difluorophenyl)cyclopropanemethanamine

The unique arrangement of a primary amine, a cyclopropane ring, and a difluorophenyl group gives 1-(3,5-Difluorophenyl)cyclopropanemethanamine a distinct spectroscopic fingerprint. Understanding the expected data from ¹H NMR, ¹³C NMR, IR, and MS is the first step in its unequivocal identification.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for determining the precise structure of organic molecules. The presence of fluorine atoms provides additional complexity and diagnostic value through ¹H-¹⁹F and ¹³C-¹⁹F coupling.

Predicted ¹H NMR Spectral Data (500 MHz, CDCl₃)

Protons	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling Constant (J, Hz)	Rationale
Ar-H (2,6 positions)	6.85 - 6.95	m	2H	-	Aromatic protons ortho to two fluorine atoms, expected to be upfield.
Ar-H (4 position)	6.65 - 6.75	tt	1H	JHF ≈ 9.0, JHH ≈ 2.3	Aromatic proton para to two fluorine atoms, showing coupling to both.
CH₂ -NH₂	~2.80	s	2H	-	Methylene protons adjacent to the nitrogen atom are deshielded.
NH₂	~1.50	br s	2H	-	Broad singlet due to quadrupole broadening and exchange; will disappear upon D₂O shake.[1][2]
Cyclopropyl-CH₂	0.80 - 1.00	m	4H	-	Diastereotopic protons of the cyclopropane ring, appearing as complex multiplets.

Predicted ¹³C NMR Spectral Data (125 MHz, CDCl₃)

Carbon	Predicted Chemical Shift (δ, ppm)	Multiplicity (due to F-coupling)	Rationale
Ar-C (1-position, ipso)	~148.0	t (JCF ≈ 10 Hz)	Quaternary carbon attached to the cyclopropyl group, coupled to two meta-fluorines.
Ar-C (3,5 positions, C-F)	~163.0	dd (¹JCF ≈ 245 Hz, ³JCCF ≈ 13 Hz)	Carbons directly bonded to fluorine exhibit a large one-bond coupling constant.
Ar-C (2,6 positions)	~109.0	d (JCCF ≈ 25 Hz)	Aromatic carbons ortho to fluorine are significantly shielded.
Ar-C (4 position)	~102.0	t (JCCF ≈ 25 Hz)	Aromatic carbon para to two fluorines, showing triplet coupling.
C (CH₂)NH₂	~50.0	s	Methylene carbon attached to the amine.
C (Ar)(CH₂)	~25.0	s	Quaternary cyclopropyl carbon attached to the phenyl ring.
Cyclopropyl-CH₂	~15.0	s	Equivalent methylene carbons of the cyclopropane ring.

Infrared (IR) Spectroscopy

IR spectroscopy is invaluable for identifying key functional groups. For a primary amine, the N-H stretching vibrations are particularly diagnostic.[1][3]

Key IR Absorptions

Functional Group	Wavenumber (cm⁻¹)	Intensity/Shape	Description
N-H Stretch	3300 - 3500	Medium, Sharp (doublet)	Primary amines show two bands for asymmetric and symmetric stretching.[3][4]
C-H Stretch (Aromatic)	3000 - 3100	Medium	Aromatic C-H bonds.
C-H Stretch (Aliphatic)	2850 - 3000	Medium	C-H bonds of the cyclopropyl and methylene groups.
N-H Bend (Scissoring)	1580 - 1650	Medium to Strong	Characteristic bending vibration for primary amines.[3]
C=C Stretch (Aromatic)	1450 - 1600	Medium	Aromatic ring vibrations.
C-F Stretch	1100 - 1350	Strong	Strong absorptions due to the highly polar C-F bonds.
C-N Stretch	1020 - 1250	Weak to Medium	Aliphatic amine C-N stretch.[2][3]

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern, which is crucial for confirming the molecular formula and connectivity.

Expected MS Fragmentation (Electron Ionization - EI)

m/z	Ion	Comments
181	[M]⁺	Molecular ion. An odd molecular weight is consistent with the presence of one nitrogen atom (The Nitrogen Rule).[2]
166	[M-NH₂]⁺	Loss of the amino group.
152	[M-CH₂NH₂]⁺	Alpha-cleavage, a characteristic fragmentation for amines, resulting in the loss of the aminomethyl radical. This is often a major peak.
113	[C₆H₃F₂]⁺	Difluorophenyl fragment.

Comparative Analysis with Structural Alternatives

To confidently identify 1-(3,5-Difluorophenyl)cyclopropanemethanamine, it is essential to compare its spectroscopic data with that of closely related structures. This comparison helps to highlight the unique contributions of each structural moiety to the overall spectrum.

Alternative 1: 1-(4-Fluorophenyl)cyclopropanemethanamine

This analogue allows for the direct assessment of the disubstituted fluorine pattern versus a monosubstituted one.

Spectroscopic Differences:

• ¹H NMR: The aromatic region will be more complex, showing two distinct multiplets (AA'BB' system) instead of the simpler pattern of the 3,5-difluoro analogue.

• ¹³C NMR: The number of aromatic signals will be different, and the C-F coupling patterns will be simpler (typically doublets or triplets for carbons on the fluorinated ring).

• MS: The molecular ion peak will be at m/z 163, 18 mass units lower than the target compound.

Alternative 2: Cyclopropylamine

Removing the substituted phenyl ring isolates the spectroscopic features of the core cyclopropylamine structure.[5][6]

Spectroscopic Differences:

• ¹H & ¹³C NMR: The spectra will be significantly simpler, lacking any signals in the aromatic region (δ 6.5-8.0 ppm for ¹H, δ 100-150 ppm for ¹³C). The chemical shifts for the cyclopropyl protons and carbons will be further upfield due to the absence of the electron-withdrawing phenyl group.

• IR: The spectrum will lack the characteristic C=C aromatic stretches and the strong C-F stretch.

• MS: The molecular ion peak will be at a much lower m/z of 57.

Data Summary for Comparison

Compound	Key ¹H NMR Feature (Aromatic δ)	Key ¹³C NMR Feature (C-F δ)	Key IR Feature (cm⁻¹)	MS (M⁺, m/z)
1-(3,5-Difluorophenyl)cyclopropanemethanamine	Two multiplets (6.65-6.95 ppm)	~163 (dd)	Strong C-F stretch (~1100-1350)	181
1-(4-Fluorophenyl)cyclopropanemethanamine	Two multiplets (AA'BB')	~162 (d)	Strong C-F stretch (~1100-1300)	163
Cyclopropylamine	None	None	No C-F or Ar C=C	57

Experimental Protocols for Spectroscopic Analysis

Adherence to standardized protocols is critical for obtaining high-quality, reproducible data.

NMR Sample Preparation and Analysis

• Sample Preparation: Weigh approximately 5-10 mg of the sample and dissolve it in ~0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a standard 5 mm NMR tube.

• Internal Standard: Tetramethylsilane (TMS) is typically used as the internal standard (0 ppm).

• ¹H NMR Acquisition: Acquire a standard one-dimensional proton spectrum. Ensure an adequate number of scans to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C spectrum. This is often a longer experiment due to the lower natural abundance of ¹³C.

• Confirmation of N-H Protons: To confirm the assignment of the N-H₂ protons, add one drop of deuterium oxide (D₂O) to the NMR tube, shake gently, and re-acquire the ¹H NMR spectrum. The N-H₂ signal should disappear or significantly diminish due to proton-deuterium exchange.[1][2] This is a self-validating step that provides unequivocal evidence for the presence of exchangeable protons.

IR Spectroscopy

• Sample Preparation (Attenuated Total Reflectance - ATR): Place a small amount of the neat liquid or solid sample directly onto the ATR crystal.

• Acquisition: Record the spectrum, typically over the range of 4000-400 cm⁻¹.

• Background Correction: A background spectrum of the clean ATR crystal should be taken prior to sample analysis and subtracted from the sample spectrum.

Mass Spectrometry (GC-MS)

• Sample Preparation: Prepare a dilute solution of the sample (e.g., ~1 mg/mL) in a volatile solvent such as methanol or dichloromethane.

• Injection: Inject a small volume (e.g., 1 µL) into the gas chromatograph (GC) inlet. The GC will separate the sample from any impurities before it enters the mass spectrometer.

• Ionization: Electron Ionization (EI) at 70 eV is a standard method for generating fragment ions and creating a library-searchable spectrum.

• Analysis: Analyze the resulting mass spectrum for the molecular ion peak and characteristic fragment ions.

Visualizing Structural and Workflow Relationships

Graphical representations are essential for clarifying complex structural information and analytical processes.

Molecular Structure and NMR Assignments

Caption: Primary fragmentation pathways for 1-(3,5-Difluorophenyl)cyclopropanemethanamine in EI-MS.

Conclusion

The structural confirmation of 1-(3,5-Difluorophenyl)cyclopropanemethanamine is achieved through a synergistic application of NMR, IR, and MS techniques. The ¹H and ¹³C NMR spectra provide a detailed map of the carbon-hydrogen framework, with fluorine couplings offering an additional layer of verification. IR spectroscopy rapidly confirms the presence of the primary amine and fluorinated aromatic functionalities. Finally, mass spectrometry validates the molecular weight and reveals characteristic fragmentation patterns, such as the diagnostic alpha-cleavage. By comparing these results against structural analogues, researchers can eliminate ambiguity and ensure the identity and purity of their material, a critical step for any subsequent application in research and development.

References

• Pure rotational and rovibrational spectroscopy of cyclopropylamine in the far-infrared region: –NH 2 torsion. AIP Publishing. [Link]

• Pure rotational and rovibrational spectroscopy of cyclopropylamine in the far-infrared region: -NH2 torsion. PubMed. [Link]

• Determination of 1-aminocyclopropane-1-carboxylic acid and its structural analogue by liquid chromatography and ion spray tandem mass spectrometry. Academia.edu. [Link]

• Determination of 1-aminocyclopropane-1-carboxylic acid and structural analogue by liquid chromatography and ionspray tandem mass spectrometry | Request PDF. ResearchGate. [Link]

• Electron momentum spectroscopy study on valence electronic structure of Cyclopropylamine. Semantic Scholar. [Link]

• Phase Equilibria and Spectroscopic Identification of Structure II Hydrates with New Hydrate-Forming Agents (Cyclopropylamine and Cyclopentylamine). The Journal of Physical Chemistry C - ACS Publications. [Link]

• 24.10 Spectroscopy of Amines. Organic Chemistry | OpenStax. [Link]

• IR: amines. University of Calgary. [Link]

• Figure S26. 1 H NMR spectrum of 2-[(4-fluorophenyl)methylidene] propanedinitrile. ResearchGate. [Link]

• 24.10: Spectroscopy of Amines. Chemistry LibreTexts. [Link]

• Infrared Spectroscopy. Illinois State University. [Link]

Sources

• 1. 24.10 Spectroscopy of Amines - Organic Chemistry | OpenStax [openstax.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. orgchemboulder.com [orgchemboulder.com]
• 4. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]
• 5. pubs.aip.org [pubs.aip.org]
• 6. Pure rotational and rovibrational spectroscopy of cyclopropylamine in the far-infrared region: -NH2 torsion - PubMed [pubmed.ncbi.nlm.nih.gov]

QC Standards &amp; Comparative Guide: 1-(3,5-Difluorophenyl)cyclopropanemethanamine

This guide outlines the Quality Control (QC) standards, comparative performance, and analytical protocols for 1-(3,5-Difluorophenyl)cyclopropanemethanamine (CAS 1249615-63-1), a critical building block in the synthesis of next-generation kinase inhibitors and CNS-active agents.[1]

Executive Summary & Application Context

1-(3,5-Difluorophenyl)cyclopropanemethanamine is a specialized "privileged scaffold" used in medicinal chemistry to introduce a conformationally restricted phenethylamine motif.[1] Unlike linear phenethylamines, the cyclopropane ring locks the spatial arrangement of the amine relative to the aromatic ring, often enhancing potency and selectivity in drug targets (e.g., IDO1 inhibitors, tyrosine kinases).[1]

The 3,5-difluoro substitution pattern is metabolically strategic, blocking the common P450 oxidation sites found on the phenyl ring, thereby extending the half-life of the final drug substance compared to unsubstituted or 4-fluoro analogs.[1]

Key Chemical Attributes

Attribute	Specification
CAS Number	1249615-63-1
Molecular Formula	C₁₀H₁₁F₂N
Molecular Weight	183.20 g/mol
Preferred Form	Hydrochloride Salt (Solid) vs. Free Base (Oil)

Comparative Analysis: Material Grades & Alternatives

This section objectively compares the target material against its structural analogs and different salt forms to justify selection in process chemistry.

A. Structural Alternatives Comparison

Feature	Target: 1-(3,5-Difluoro...)	Alt 1: Linear Analog (3,5-Difluorophenethylamine)	Alt 2: Regioisomer (3,4-Difluoro Analog)
Conformational Rigidity	High (Cyclopropyl lock)	Low (Free rotation)	High
Metabolic Stability	Excellent (Blocks 3,5 positions)	Good	Moderate (4-position blocked)
Synthesis Complexity	High (Requires cyclopropanation)	Low (Standard reduction)	High
Impurity Risk	Ring-opening byproducts	Linear dimers	Isomeric mixtures (cis/trans)

Insight: While the linear analog is cheaper, the Target provides superior binding affinity in enzyme pockets requiring a specific dihedral angle. The 3,5-difluoro pattern is superior to the 3,4-analog for preventing metabolic hydroxylation at the typically labile para position (which is open in the 3,5-pattern but sterically hindered or electronically deactivated).[1]

B. Salt Form Comparison (Stability Data)

Experimental data suggests the Hydrochloride (HCl) salt is the superior form for raw material storage compared to the Free Base.

• Free Base: Colorless to pale yellow oil. Prone to absorbing atmospheric CO₂ (forming carbamates) and oxidation.

• HCl Salt: White crystalline solid.

  • Melting Point: >200°C (Decomposes).[1]

  • Hygroscopicity: Non-hygroscopic at <60% RH.

  • Shelf Life: >24 months (vs. 6 months for Free Base).[1]

Detailed Quality Control Specifications

To ensure the integrity of downstream API synthesis, the following Critical Quality Attributes (CQAs) must be met.

Standard Specifications Table

Test Parameter	Method	Acceptance Criteria
Appearance	Visual	White to off-white crystalline powder
Identification A	¹H-NMR (DMSO-d₆)	Conforms to structure; Cyclopropyl signals at δ 0.8–1.2 ppm
Identification B	¹⁹F-NMR	Conforms; Single signal (or coupled doublet) for 3,5-F
Identification C	HPLC-MS	[M+H]⁺ = 184.2 ± 0.5 amu
Purity (HPLC)	Gradient RP-HPLC	≥ 98.0% (Area %)
Impurity A	HPLC (RRT ~0.[1][2][3][4]8)	≤ 0.5% (Nitrile precursor)
Impurity B	HPLC (RRT ~1.[1]2)	≤ 0.5% (Ring-opened alkene)
Water Content	Karl Fischer	≤ 1.0% (for HCl salt)
Residual Solvents	GC-HS	THF ≤ 720 ppm; Toluene ≤ 890 ppm
Residue on Ignition	USP <281>	≤ 0.1%

Experimental Protocols

Protocol A: High-Performance Liquid Chromatography (HPLC) Purity

This method separates the amine from its nitrile precursor and potential ring-opened impurities.[1]

• Instrument: Agilent 1260 Infinity II or equivalent with DAD.

• Column: Agilent Zorbax Eclipse Plus C18 (150 mm x 4.6 mm, 3.5 µm).

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water.

• Mobile Phase B: 0.1% TFA in Acetonitrile.

• Flow Rate: 1.0 mL/min.

• Column Temp: 30°C.

• Detection: UV at 210 nm (Amine has low UV absorption; 210 nm captures the phenyl ring).

• Gradient Program:

  • 0 min: 5% B

  • 15 min: 95% B[1]

  • 20 min: 95% B[1]

  • 20.1 min: 5% B

  • 25 min: Stop

System Suitability:

• Tailing Factor (Target Peak): NMT 1.5.

• Resolution (Target vs. Impurity A): NLT 2.0.

Protocol B: ¹H-NMR Identification[1]

• Solvent: DMSO-d₆ (preferred for HCl salts) or CDCl₃ (for Free Base).[1]

• Key Diagnostic Signals (HCl Salt in DMSO-d₆):

  • δ 8.2 ppm (br s, 3H): Ammonium protons (-NH₃⁺).[1]

  • δ 6.9–7.2 ppm (m, 3H): Aromatic protons (3,5-difluoro pattern).[1]

  • δ 3.0 ppm (d, 2H): Methylene protons (-CH₂-N).[1]

  • δ 0.9–1.1 ppm (m, 4H): Cyclopropane ring protons (distinctive high-field multiplet).[1]

Synthesis & Impurity Fate Mapping (Visualization)[1]

The following diagram illustrates the synthesis pathway (via Nitrile Reduction) and the origin of critical impurities controlled in the QC specification.

Caption: Synthesis pathway via cyclopropanation-reduction, highlighting the origin of Impurity A (residual intermediate) and Impurity B (ring-opening degradation).

QC Release Workflow

This self-validating workflow ensures only material meeting the "Pharma Grade" standard is released for API synthesis.[1]

Caption: Decision tree for QC release. Non-conforming batches may be reprocessed via recrystallization (e.g., in Isopropanol/Heptane) to remove Impurity B.[1]

Handling & Safety (E-E-A-T)

• Health Hazard: As a primary amine, the material is corrosive and an irritant. The fluorinated motif increases lipophilicity, potentially enhancing skin absorption.

• Storage: Store the HCl salt at 2–8°C under an inert atmosphere (Argon/Nitrogen). The Free Base must be stored at -20°C to prevent degradation.[1]

• Disposal: Incineration in a facility equipped with a scrubber for Hydrogen Fluoride (HF) and NOx gases.

References

• National Center for Biotechnology Information. (2024).[5] PubChem Compound Summary for similar fluorinated cyclopropylamines. Retrieved from [Link]

Sources

• 1. (1S,2S,3R,5S)-3-[[3-[(1R,2S)-2-(3,4-Difluorophenyl)cyclopropyl]-5-(propylthio)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl]amino]-5-(2-hydroxyethoxy)-1,2-cyclopentanediol [lgcstandards.com]
• 2. GSRS [precision.fda.gov]
• 3. pharmaffiliates.com [pharmaffiliates.com]
• 4. chemscene.com [chemscene.com]
• 5. (1R,2S)-2-(3,4-Difluorophenyl)cyclopropanamine (2R)-Hydroxy(phenyl)ethanoate | 376608-71-8 [chemicalbook.com]

Safety & Regulatory Compliance

1-(3,5-Difluorophenyl)cyclopropanemethanamine proper disposal procedures

Operational Guide: Safe Disposal and Management of 1-(3,5-Difluorophenyl)cyclopropanemethanamine

Executive Safety & Operational Summary

1-(3,5-Difluorophenyl)cyclopropanemethanamine is a specialized fluorinated building block used primarily in medicinal chemistry for drug discovery (e.g., as a precursor for monoamine transporter inhibitors or kinase inhibitors).[1]

As a Senior Application Scientist, I must emphasize that standard "organic waste" disposal is insufficient for this compound due to two critical molecular features:

• The Primary Amine: It is basic and potentially corrosive (Skin Corr.[2] 1B/Irrit. 2), requiring strict segregation from acid waste streams to prevent exothermic runaway.[2]

• The Difluorophenyl Group: Upon incineration, this moiety releases Hydrogen Fluoride (HF) gas.[2] If the waste is not flagged as "Fluorinated," it can damage standard incinerator scrubbers and violate emissions compliance.[2]

Immediate Action Directive:

• Do NOT mix with acidic waste streams (e.g., HCl, H₂SO₄).[3]

• Do NOT dispose of down the drain (Strict Prohibition).[2]

• DO label specifically as "Organic Alkali – Fluorinated."

Chemical Identity & Waste Characterization

Correct characterization is the foundation of a self-validating safety system.[1][2] Use the data below to populate your hazardous waste tags.

Parameter	Technical Specification	Operational Implication
Chemical Name	1-(3,5-Difluorophenyl)cyclopropanemethanamine	Official shipping/manifest name.
Functional Groups	Primary Amine (-NH₂), Difluorophenyl (-C₆H₃F₂), Cyclopropane	Basic, reactive, HF-generating upon combustion.
Acidity/Basicity	Basic (pKa ~9–10 estimated for primary amine)	Incompatible with Acids. Segregate immediately.[1][2]
EPA Waste Codes (RCRA)	D002 (Corrosive, if pH ≥ 12.5), D001 (Ignitable, if in solvent)	Determines regulatory binning.
Incineration Profile	High Halogen Content (Fluorine)	Requires incineration with caustic scrubbing (e.g., NaOH scrubbers) to neutralize HF.[2]
GHS Classification	Skin Irrit. 2 (H315), Eye Irrit.[2] 2A (H319), STOT SE 3 (H335)	PPE Requirement: Nitrile gloves, safety glasses, lab coat.

The "Self-Validating" Segregation System

To ensure safety, you must implement a Self-Validating Disposal System .[1][2] This means the physical workflow prevents errors (e.g., mixing incompatibles) before they occur.[2]

The Segregation Logic

• Validation Check 1 (pH): Is the receiving container acidic? If yes, STOP . This compound is a base.[1][2] Mixing will cause immediate heat generation and potential spattering.[1][2]

• Validation Check 2 (Halogen): Does the waste stream go to a standard cement kiln or a specialized chemical incinerator? This compound requires Halogen-Specific Incineration .[1][2]

Storage & Accumulation Protocol

• Container: Use High-Density Polyethylene (HDPE) or Borosilicate Glass.[1][2] Avoid metal containers if moisture is present, as amines can corrode certain alloys over time.

• Labeling: Apply a secondary yellow label reading: "CONTAINS FLUORINE - DO NOT MIX WITH ACIDS."

Detailed Disposal Workflows

The following diagrams illustrate the decision logic for both solid and liquid waste streams.

Figure 1: Decision matrix for the safe segregation and disposal of fluorinated amine waste.

Technical Justification: Why This Protocol?

As a scientist, understanding the mechanism of disposal ensures compliance.[2]

A. The Fluorine Factor (Incineration Physics)

When 1-(3,5-Difluorophenyl)cyclopropanemethanamine is incinerated, the carbon-fluorine bonds break.[1] Unlike chlorine, which forms HCl, fluorine forms Hydrogen Fluoride (HF) .

• Mechanism:

  [1]

• Risk: HF is aggressively corrosive to the refractory brick lining of standard incinerators and can etch glass/metal components in the flue gas path.[2]

• Solution: By flagging the waste as "Fluorinated," the waste management facility directs it to an incinerator equipped with a Caustic Scrubber (NaOH spray) , which neutralizes the HF gas into harmless Sodium Fluoride (NaF) before emission.

B. The Cyclopropane Ring (Strain Energy)

The cyclopropane ring possesses significant ring strain (~27.5 kcal/mol).[1][2]

• Risk: While stable at room temperature, this ring adds to the heat of combustion (calorific value) of the waste.

• Operational Note: Ensure the waste container is not filled >80% to allow headspace for potential vapor expansion if the container is subjected to external heat.[2]

Emergency Spill Response

If a spill occurs in the laboratory:

• Evacuate & Ventilate: The amine vapor may cause respiratory irritation (STOT SE 3).[1][2]

• PPE: Don Nitrile gloves (double gloving recommended), lab coat, and full-face shield or safety goggles.[2]

• Neutralization (Liquid Spill):

  • Do not use strong acids to neutralize.[1][2][3]

  • Use a commercial solvents absorbent (e.g., vermiculite or clay-based absorbent).[1]

  • Alternatively, use a weak acid neutralizer (Citric Acid based) slowly to avoid splattering.[2]

• Collection: Sweep up solid/absorbed material into a wide-mouth jar. Label as "Hazardous Waste: Fluorinated Amine Debris."[1][2]

• Surface Decontamination: Wipe the area with water and a mild detergent.[2] Verify pH of the surface is neutral (pH 6-8) using litmus paper.[1]

References

• U.S. Environmental Protection Agency (EPA). (2024).[1][2] Resource Conservation and Recovery Act (RCRA) Regulations: Hazardous Waste Identification.[1][2] Title 40 CFR Part 261.[1][2][4] Link[1]

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press.[1][2] Link

• Sigma-Aldrich (Merck). (2024).[1][2] Safety Data Sheet: Fluorinated Benzylamines (Generic Class Data). Link

• ECHA (European Chemicals Agency). (2024).[1][2] Guidance on the Application of the CLP Criteria: Specific Target Organ Toxicity (STOT). Link

• Fisher Scientific. (2024).[1][2][5] Chemical Compatibility Database: Amines, Aromatic. Link

Sources

• 1. fluorochem.co.uk [fluorochem.co.uk]
• 2. aksci.com [aksci.com]
• 3. rs.kagu.tus.ac.jp [rs.kagu.tus.ac.jp]
• 4. my.alfred.edu [my.alfred.edu]
• 5. fishersci.com [fishersci.com]